1-(4-Aminocyclohexyl)ethanol

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(4-Aminocyclohexyl)ethanol: Synthesis, Properties, and Spectroscopic Analysis

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analytical characterization of 1-(4-Aminocyclohexyl)ethanol. Designed for researchers, scientists, and professionals in drug development, this document synthesizes established chemical principles with practical, field-proven insights to deliver a thorough understanding of this versatile bifunctional molecule.

Introduction: A Molecule of Interest

1-(4-Aminocyclohexyl)ethanol is a fascinating molecule that incorporates a primary amine and a secondary alcohol on a cyclohexane scaffold. This combination of functional groups makes it a valuable building block in medicinal chemistry and materials science. The cyclohexane ring introduces conformational rigidity and can exist as cis and trans diastereomers, each with unique three-dimensional structures that can significantly influence biological activity and material properties. Furthermore, the presence of two chiral centers gives rise to four possible stereoisomers, adding another layer of complexity and opportunity for fine-tuning molecular design.

Derivatives of aminocyclohexane are known to possess a range of pharmacological activities and are key components in the development of novel therapeutics.[1][2][3] This guide will delve into the essential chemical aspects of 1-(4-Aminocyclohexyl)ethanol, providing a robust foundation for its application in research and development.

Physicochemical Properties

Experimentally determined physicochemical data for 1-(4-Aminocyclohexyl)ethanol is not extensively documented in publicly available literature. However, based on its structure, we can predict its key properties. The presence of both a hydroxyl and an amino group suggests that the molecule will be polar and capable of hydrogen bonding, likely rendering it soluble in water and polar organic solvents like methanol and ethanol.

Table 1: Predicted Physicochemical Properties of 1-(4-Aminocyclohexyl)ethanol

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₈H₁₇NO	Based on atomic composition.
Molecular Weight	143.23 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid or viscous liquid	Typical for similar small organic molecules with hydrogen bonding capabilities.
Boiling Point	> 200 °C (estimated)	The presence of two hydrogen-bonding groups (amine and alcohol) will significantly elevate the boiling point compared to non-polar analogs.
Melting Point	Variable, dependent on stereoisomer	The specific arrangement of the functional groups (cis vs. trans) will affect crystal packing and thus the melting point.
Solubility	Soluble in water, methanol, ethanol	The polar amine and hydroxyl groups will facilitate solubility in polar protic solvents.
pKa (Ammonium)	~10-11 (estimated)	Typical for a primary amine on a cyclohexane ring.
pKa (Alcohol)	~16-18 (estimated)	Typical for a secondary alcohol.

Stereoisomerism: A Key Structural Feature

1-(4-Aminocyclohexyl)ethanol has two stereocenters, leading to the possibility of four stereoisomers. The relationship between the amino and the 1-hydroxyethyl substituents on the cyclohexane ring can be either cis or trans. Within each of these diastereomeric pairs, there are two enantiomers (R,R/S,S and R,S/S,R).

The stereochemistry of the molecule is critically important as it dictates the three-dimensional arrangement of the functional groups, which in turn influences how the molecule interacts with other molecules, such as biological receptors.[1] The trans isomer is generally expected to be the thermodynamically more stable product in many synthetic routes due to the diequatorial arrangement of the bulky substituents in the chair conformation, which minimizes steric strain.[4]

Figure 2: Proposed synthetic workflow for 1-(4-Aminocyclohexyl)ethanol.

Experimental Protocols

The reduction of an aromatic nitro group to an amine is a fundamental transformation in organic synthesis. Catalytic hydrogenation is a clean and high-yielding method for this purpose. [5]

• Rationale: Palladium on carbon (Pd/C) is a highly efficient and commonly used catalyst for the hydrogenation of nitro groups. The reaction is typically carried out in a protic solvent like ethanol or methanol, which facilitates the dissolution of the starting material and the reaction progress.

• Protocol:

  • In a flask suitable for hydrogenation (e.g., a Parr shaker flask or a three-necked flask), dissolve 1-(4-nitrophenyl)ethanone (1 equivalent) in ethanol (10-20 mL per gram of starting material).

  • Carefully add 10% Palladium on carbon (1-5 mol% Pd) to the solution.

  • Seal the flask and purge the system with an inert gas (e.g., nitrogen or argon) to remove all oxygen.

  • Introduce hydrogen gas, either from a balloon for small-scale reactions or by pressurizing the vessel to 1-4 atm for larger scales.

  • Stir the mixture vigorously at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 4-8 hours).

  • Once the reaction is complete, carefully vent the hydrogen gas and purge the system with an inert gas.

  • Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. Caution: The used catalyst can be pyrophoric and should be kept wet. [6] 8. Wash the celite pad with additional ethanol.

  • Concentrate the filtrate under reduced pressure to obtain 1-(4-aminophenyl)ethanone, which can be used in the next step without further purification if the reaction is clean.

The reduction of the ketone to a secondary alcohol can be achieved using a mild and selective reducing agent like sodium borohydride (NaBH₄). [7][8]

• Rationale: Sodium borohydride is chosen for its chemoselectivity. It readily reduces aldehydes and ketones but does not affect other functional groups like aromatic rings or amides under standard conditions. [8]Methanol or ethanol are suitable solvents for this reaction.

• Protocol:

  • Dissolve 1-(4-aminophenyl)ethanone (1 equivalent) in methanol (10-15 mL per gram).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride (1.5-2 equivalents) portion-wise, ensuring the temperature remains below 10 °C. Hydrogen gas will be evolved, so adequate ventilation is necessary.

  • After the addition is complete, stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction by TLC.

  • Once complete, cool the mixture in an ice bath and quench the reaction by the slow addition of water or a saturated aqueous solution of ammonium chloride.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with an organic solvent like ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 1-(4-aminophenyl)ethanol.

The hydrogenation of the aniline ring to a cyclohexylamine requires more forcing conditions than the reduction of a nitro group. Ruthenium or Rhodium-based catalysts are often employed for this transformation. [9][10]

• Rationale: The hydrogenation of anilines to cyclohexylamines can be challenging due to the stability of the aromatic ring and potential side reactions. Ruthenium and Rhodium catalysts are known to be effective for this transformation. [9]The stereochemical outcome (cis vs. trans) can be influenced by the catalyst, solvent, and reaction conditions, with the cis isomer often being the kinetic product. [4]

• Protocol:

  • In a high-pressure autoclave, combine 1-(4-aminophenyl)ethanol (1 equivalent), a suitable solvent like tetrahydrofuran or ethanol, and a catalyst such as 5% Ruthenium on carbon (Ru/C) or 5% Rhodium on alumina (Rh/Al₂O₃) (5-10 wt% of the substrate).

  • Seal the autoclave and purge it several times with nitrogen to remove oxygen.

  • Pressurize the reactor with hydrogen to 30-50 atm.

  • Heat the mixture to 100-150 °C with vigorous stirring.

  • Maintain the reaction under these conditions for 12-24 hours, monitoring the pressure drop to gauge hydrogen uptake.

  • After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen.

  • Purge the reactor with nitrogen.

  • Filter the reaction mixture through celite to remove the catalyst, keeping the filter cake wet.

  • Concentrate the filtrate under reduced pressure to obtain the crude 1-(4-aminocyclohexyl)ethanol as a mixture of cis and trans isomers.

  • The diastereomers can be separated by column chromatography or fractional crystallization.

Spectroscopic Analysis (Predicted)

¹H NMR Spectroscopy

• CH-OH proton: A multiplet around 3.5-4.0 ppm. The chemical shift and multiplicity will depend on the stereochemistry. In the trans isomer (diequatorial), this proton is likely axial and will exhibit large axial-axial couplings. [11]* CH-NH₂ proton: A multiplet around 2.5-3.0 ppm. Similar to the CH-OH proton, its chemical shift and coupling pattern will be stereoisomer-dependent. [11]* Cyclohexane protons: A series of complex multiplets between 1.0-2.0 ppm.

• CH₃ group: A doublet around 1.1-1.3 ppm due to coupling with the CH-OH proton.

• NH₂ and OH protons: Broad singlets that are exchangeable with D₂O. Their chemical shifts can vary depending on the solvent and concentration.

¹³C NMR Spectroscopy

• C-OH carbon: Expected to appear in the range of 65-75 ppm. [12]* C-NH₂ carbon: Expected to appear in the range of 45-55 ppm. [13]* Cyclohexane carbons: Resonances in the range of 20-40 ppm.

• CH₃ carbon: A signal in the upfield region, around 20-25 ppm.

Infrared (IR) Spectroscopy

• O-H stretch (alcohol): A strong, broad absorption in the region of 3200-3600 cm⁻¹. [1][14]* N-H stretch (primary amine): Two sharp to medium peaks in the region of 3300-3500 cm⁻¹, which may be partially obscured by the broad O-H band. [15][16]* C-H stretch (sp³): Strong absorptions just below 3000 cm⁻¹.

• N-H bend (primary amine): A medium absorption around 1590-1650 cm⁻¹. [17]* C-O stretch (secondary alcohol): A strong absorption in the range of 1050-1150 cm⁻¹.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): A peak at m/z = 143, which may be of low intensity.

• Key Fragmentation Patterns:

  • Loss of a methyl group ([M-15]⁺) to give a fragment at m/z = 128.

  • Alpha-cleavage adjacent to the oxygen, leading to a fragment at m/z = 45 ([CH₃CH=OH]⁺).

  • Loss of water ([M-18]⁺) to give a fragment at m/z = 125.

  • Fragmentation of the cyclohexane ring. [2][18]

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 1-(4-Aminocyclohexyl)ethanol and its synthetic intermediates.

• General Handling: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated fume hood.

• Catalytic Hydrogenation: This process involves flammable hydrogen gas under high pressure and potentially pyrophoric catalysts. [19][20]It should only be performed by trained personnel in appropriate high-pressure equipment. [21]Ensure the reaction vessel is properly purged of air to prevent the formation of explosive mixtures. [19]Used catalysts should be handled with care, typically kept wet with water to prevent ignition upon exposure to air. [6]* Sodium Borohydride: Reacts with protic solvents and acids to produce flammable hydrogen gas. Additions should be made slowly and with cooling.

Conclusion

1-(4-Aminocyclohexyl)ethanol is a structurally rich molecule with significant potential as a synthetic intermediate. While specific experimental data for this compound is sparse in the literature, its synthesis can be reliably achieved through a well-established three-step sequence. The principles of stereochemistry are paramount to understanding this molecule, as its diastereomeric and enantiomeric forms will likely exhibit distinct properties. The predicted spectroscopic data provided in this guide offers a solid framework for the characterization of this compound. As with all chemical syntheses, particularly those involving high-pressure hydrogenation, a strong emphasis on safety and procedural diligence is essential for successful and safe execution.

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Synthesis of 1-(4-Aminocyclohexyl)ethanol from 4-Acetyl-1-aminocyclohexane: A Technical Guide to Chemoselective Ketone Reduction

Executive Summary

The synthesis of 1-(4-aminocyclohexyl)ethanol from 4-acetyl-1-aminocyclohexane represents a critical functional group transformation in the synthesis of polar, sp³-rich scaffolds for drug discovery. The target molecule features both a primary amine and a secondary alcohol appended to a cyclohexane ring, offering a versatile bifunctional handle for subsequent derivatization (e.g., amide couplings, etherifications, or scaffold rigidification).

The primary technical challenge in this synthesis is chemoselectivity . The starting material possesses both an electrophilic ketone and a nucleophilic primary amine, creating a high risk for intermolecular side reactions. This whitepaper details the mechanistic rationale, comparative synthetic strategies, and field-proven experimental protocols required to achieve this reduction with high yield and purity.

Mechanistic Rationale & Pathway Analysis

The Chemoselectivity Challenge

When a molecule contains both an unprotected primary amine and a ketone, the free amine can spontaneously attack the carbonyl carbon of an adjacent molecule. This leads to the formation of an intermolecular Schiff base (imine), which can cascade into uncontrolled oligomerization or polymerization ()[1].

To circumvent this, the nucleophilicity of the amine must be suppressed. While traditional protecting group chemistry (e.g., Boc or Cbz protection) is an option, the most atom-economical approach is protection via protonation . By converting the free base to its hydrochloride salt, the amine is transformed into a positively charged ammonium ion. This species is entirely non-nucleophilic, effectively isolating the ketone for targeted reduction.

Hydride Donor Selection

Sodium borohydride ( NaBH4​ ) is the optimal reagent for this transformation. It is a mild, chemoselective hydride donor that efficiently reduces aldehydes and ketones to their corresponding alcohols, while leaving esters, amides, and protonated amines completely untouched ()[2].

The reaction proceeds via the nucleophilic delivery of a hydride ion ( H− ) to the carbonyl carbon, forming a tetraalkoxyborate intermediate. Because the reaction is typically run in a protic solvent like methanol or ethanol, the solvent rapidly protonates the alkoxide intermediate to yield the final secondary alcohol ()[3].

Fig 1: Mechanistic logic demonstrating the necessity of amine protonation to prevent oligomerization.

Quantitative Data & Strategy Analytics

When designing this synthesis, chemists typically choose between a direct salt reduction (Route A) and a formal protection-deprotection sequence (Route B). The table below summarizes the quantitative and qualitative metrics of both approaches to guide process selection.

Metric	Route A: Direct HCl Salt Reduction	Route B: Boc-Protection Sequence
Step Count	1 (One-pot salt formation & reduction)	3 (Protect, Reduce, Deprotect)
Atom Economy	High (~85%)	Low (~45% due to Boc group mass)
Overall Yield	75 - 85%	60 - 70%
Chemoselectivity	Excellent (Ammonium is inert)	Excellent (Carbamate is inert)
Scalability	Ideal for process chemistry and scale-up	Better suited for discovery scale
Primary Risk	Hygroscopic nature of the intermediate salt	Incomplete acidic deprotection

Experimental Workflow: Direct Reduction Protocol (Route A)

The following protocol details the self-validating, step-by-step methodology for the direct reduction of the hydrochloride salt. This route is prioritized for its high atom economy and operational simplicity.

Step 1: Salt Formation & Solvation

• Charge a dry, argon-flushed round-bottom flask with 4-acetyl-1-aminocyclohexane (1.0 equiv) and anhydrous methanol to achieve a 0.2 M concentration.

• Cool the solution to 0 °C using an ice-water bath.

• Slowly add a solution of HCl in dioxane (4.0 M, 1.05 equiv) dropwise.

• Validation Check: Spot the solution on wet pH paper to ensure the pH has dropped below 3. This confirms the complete protonation of the primary amine to its non-nucleophilic ammonium state.

Step 2: Hydride Addition

• While strictly maintaining the temperature at 0 °C, add sodium borohydride ( NaBH4​ , 1.5 to 2.0 equiv) in small portions over 30 minutes.

• Causality Note: The temperature must be kept low to control the exothermic hydride transfer and to minimize the competing reaction of NaBH4​ with the protic solvent and the acidic protons of the ammonium salt. The excess equivalents of NaBH4​ compensate for this unavoidable background decomposition.

Step 3: Reaction Monitoring & Quench

• Remove the ice bath, allow the reaction to slowly warm to room temperature, and stir for 2 hours.

• Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using an eluent of 10% MeOH in DCM with 1% NH4​OH . Visualize the spots using a ninhydrin stain (amines will appear as purple/pink spots).

• Once the starting material is entirely consumed, cool the flask back to 0 °C and quench carefully with saturated aqueous NH4​Cl . Stir for 15 minutes to safely destroy any unreacted borohydride.

Step 4: Basification & Extraction

• Adjust the pH of the aqueous phase to ~10 using 2M NaOH.

• Causality Note: This critical step deprotonates the ammonium salt, reverting it to the free primary amine, which is highly soluble in organic solvents and necessary for extraction.

• Extract the aqueous layer with ethyl acetate ( 3×50 mL).

Step 5: Isolation & Purification

• Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• The resulting 1-(4-aminocyclohexyl)ethanol can be purified via recrystallization from a mixture of ethyl acetate and hexanes to isolate specific diastereomers, or used directly in subsequent steps if stereochemical purity is not critical.

Fig 2: Step-by-step experimental workflow for the direct reduction of the hydrochloride salt.

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1-(4-Aminocyclohexyl)ethanol stereoisomer characterization

An In-depth Technical Guide to the Stereoisomer Characterization of 1-(4-Aminocyclohexyl)ethanol

Abstract

1. The Critical Role of Stereoisomerism in Drug Development

2. Synthesis and Separation of Stereoisomers

3. Spectroscopic and Crystallographic Characterization

4. Conclusion and Future Perspectives

5. References 1. Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. AKJournals. [Link] 2. Conformational Analysis of Cyclic Amines using Carbon4 3 Shift Measurements. RSC Publishing. [Link] 3. Development of New Stereoisomeric Drugs May 1992. FDA. [Link] 4. Application Notes and Protocols for Chiral HPLC Analysis of 1-Amino-2-methyl-4-phenylbutan-2-ol Enantiomers. Benchchem. 5. HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents. Journal of Chromatographic Science, Oxford Academic. [Link] 6. HPLC Technical Tip: Chiral Method Development. Phenomenex. [Link] 7. Chiral separation on various modified amino alcohol-derived HPLC chiral stationary phases. PubMed. [Link] 8. Tackling Stereochemistry in Drug Molecules with Vibrational Optical Activity. PMC - NIH. [Link] 9. What is the application of stereochemistry in drug design?. Patsnap Synapse. [Link] 10. Separation Science in Drug Development, Part 2: High‑Throughput Characterization. LCGC International - Chromatography Online. [Link] 11. Chirality of New Drug Approvals (2013–2022): Trends and Perspectives. ACS Publications. [Link] 12. One‐pot Synthesis of 4‐Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase. ResearchGate. [Link] 13. Distinguishing Cis and Trans 4-Aminocyclohexanol Isomers Using 1H and 13C NMR Spectroscopy. Benchchem. 14. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules. [Link] 15. Quantifying the formation of stereoisomers by benchtop NMR spectroscopy. Magritek. [Link] 16. Process for the preparation of trans 4-amino-cyclohexyl acetic acid ethyl ester hcl. Google Patents. 17. PROCESS FOR THE PREPARATION OF TRANS 4-AMINO-CYCLOHEXYL ACETIC ACID ETHYL ESTER HCL. European Patent Office - EP 2358661 B1. [Link] 18. Conformational Analysis of Cyclohexane. Stereochemistry. Organic Chemistry. YouTube. [Link] 19. Effects of Stereoisomers on Drug Activity. [Link] 20. Recent Development: Enantio Selective Eextraction in Chiral Separation. [Link] 21. How NMR Helps Identify Isomers in Organic Chemistry?. Creative Biostructure. [Link] 22. Conformational Analysis of Cycloalkanes. Maricopa Open Digital Press. [Link] 23. stereochemistry and biological activity of drugs. [Link] 24. 3.3: Conformational analysis of cyclohexanes. Chemistry LibreTexts. [Link]/03%3A_Conformations_and_Stereochemistry/3.03%3A_Conformational_analysis_of_cyclohexanes) 25. Process to produce (1 r, 4 r)-4-substituted cyclohexane-1-amines. Google Patents. 26. X-Ray Crystallography of Chemical Compounds. PMC - NIH. [Link] 27. Technical Support Center: Separation of Cis and Trans Isomers of 3-Aminocyclohexanols. Benchchem. 28. Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. [Link] 29. Strategies for chiral separation: from racemate to enantiomer. PMC - NIH. [Link] 30. Stereochemically-aware bioactivity descriptors for uncharacterized chemical compounds. PMC. [Link] 31. Conformational Analysis of Cyclohexane. PDF. Scribd. [Link] 32. 1-(4-Isopropyl cyclohexyl) ethanol from Cumene in Two Steps. Perfumer & Flavorist. [Link] 33. A Comparative Guide to Enantiomeric Excess Determination of 1-(4-Chlorophenyl)ethanol by Chiral Chromatography. Benchchem. ethanol) 34. Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity. PubMed. [Link] 35. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link] 36. ethanol low high resolution H-1 proton nmr spectrum of ethanol analysis interpretation of chemical shifts ppm spin spin line splitting for ethyl alcohol. doc brown's advanced organic chemistry revision notes. [Link] 37. Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Migration Letters. [Link] 38. X-ray Crystallography. Anton Paar Wiki. 39. Part 8: Stereochemistry in Biologics and Natural Products. Chiralpedia. [Link] 40. Protein X-ray Crystallography and Drug Discovery. MDPI. [Link] 41. X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. [Link] 42. NMR-the basic principles and its use in studies of water/ethanol/mixture. Diva-Portal.org. [Link]

Thermochemical Profiling of 1-(4-Aminocyclohexyl)ethanol: Predictive Models and Experimental Methodologies

Executive Summary

1-(4-Aminocyclohexyl)ethanol (Molecular Formula: C₈H₁₇NO) is a highly versatile bifunctional aliphatic scaffold frequently utilized in the development of neurotherapeutics and advanced polymer cross-linkers . Characterized by a cyclohexane backbone substituted with a primary amine and a secondary alcohol (1-hydroxyethyl group), the molecule exhibits complex inter- and intramolecular hydrogen bonding. For drug development professionals and chemical engineers, understanding its thermochemical properties is non-negotiable for predicting phase behavior, scaling up synthesis, and ensuring process safety.

Because highly specific empirical data for this compound is often proprietary, this whitepaper establishes a dual-pronged approach: a theoretical predictive model based on thermodynamic principles, followed by a rigorous, self-validating experimental framework designed to physically extract these properties.

Theoretical Thermochemical Profiling

Before empirical testing, we establish a theoretical baseline using the Benson Group Additivity (BGA) framework . BGA assumes that a molecule's standard enthalpy of formation ( ΔHf∘​ ) and heat capacity ( Cp​ ) can be calculated by summing the contributions of its individual structural groups.

For 1-(4-Aminocyclohexyl)ethanol, the molecule is deconstructed into the following polyvalent groups:

• Cyclohexane Ring Core: Four standard C−(C)2​(H)2​ groups.

• Amine Substitution: One C−(N)(C)2​(H) group, representing the tertiary carbon bonded to the −NH2​ group.

• Alcohol Substitution: One C−(C)3​(H) group bonded to the −CH(OH)CH3​ moiety.

While BGA provides a robust mathematical baseline, it often underestimates the enthalpy stabilization provided by extensive hydrogen bonding in the condensed phase (liquid/solid). Therefore, the theoretical data presented below serves as a targeting matrix for the experimental workflows.

Table 1: Predictive Thermochemical Profile

Parameter	Symbol	Estimated Value	Thermodynamic Significance
Molecular Weight	Mw​	143.23 g/mol	Stoichiometric baseline for specific heat calculations.
Standard Enthalpy of Formation (Liquid)	ΔHf(l)∘​	-340 to -380 kJ/mol	Indicates thermodynamic stability relative to standard elements.
Molar Heat Capacity (Liquid)	Cp(l)​	~ 255 J/(mol·K)	Critical for designing reactor cooling/heating systems.
Hydrogen Bond Donors/Acceptors	Hdon​/Hacc​	3 / 2	Drives deviations from ideal vapor pressure models.

Experimental Methodologies for Thermochemical Characterization

To transition from theoretical estimates to empirical certainty, we must employ a suite of calorimetric and mass spectrometry techniques. As an Application Scientist, I emphasize causality —every step in the protocols below is designed to eliminate a specific thermodynamic artifact. Furthermore, every protocol is engineered as a self-validating system to ensure data trustworthiness.

Experimental workflow for the thermochemical characterization of 1-(4-Aminocyclohexyl)ethanol.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine phase transition temperatures ( Tm​ , Tb​ ), enthalpy of fusion ( ΔHfus​ ), and thermal decomposition onset. Standard: ASTM E537 .

• Self-Validation (Calibration): Calibrate the DSC cell using a high-purity Indium standard (NIST SRM 2232). Verify that the measured melting point is exactly 156.6°C to validate the cell constant.

• Sample Encapsulation: Weigh exactly 3.0 mg of 1-(4-Aminocyclohexyl)ethanol into a hermetically sealed aluminum pan. Causality: Hermetic sealing prevents the premature volatilization of the amine group, which would artificially skew the endothermic baseline.

• Thermal Ramping: Heat the sample from 25°C to 350°C at a rate of 10°C/min under a dry nitrogen purge (50 mL/min). Causality: Nitrogen prevents oxidative exothermic degradation, isolating purely physical phase transitions.

• Data Extraction: Integrate the area under the primary endothermic peak to yield ΔHfus​ .

Protocol B: Isoperibol Bomb Calorimetry

Objective: Measure the standard enthalpy of combustion ( ΔHc∘​ ) to subsequently derive the exact enthalpy of formation ( ΔHf∘​ ) via Hess's Law. Standard: ASTM D4809 .

• Self-Validation (Standardization): Combust a 1.0 g pellet of Benzoic Acid (NIST SRM 39j) to determine the exact energy equivalent (heat capacity) of the calorimeter system.

• Sample Preparation: Press 0.5 g of the compound into a dense pellet. Place it inside a platinum crucible equipped with a known-mass cotton thread fuse.

• Pressurization: Purge the bomb with high-purity O2​ and pressurize to 3.0 MPa. Causality: High pressure ensures complete oxidation of the carbon backbone to CO2​ without the formation of soot (which would result in an incomplete energy release).

• Ignition & Measurement: Submerge the bomb in the isoperibol water jacket (which maintains a constant external temperature to minimize heat leak corrections). Ignite the sample and record the temperature rise ( ΔT ) to a precision of 0.0001 K.

• Nitric Acid Correction: Post-combustion, wash the bomb interior and titrate the washings with standard NaOH . Causality: Because the compound contains nitrogen, a small fraction of N2​ oxidizes to HNO3​ . This is an exothermic artifact that must be mathematically subtracted from the gross heat of combustion to yield the true ΔHc∘​ .

Protocol C: Knudsen Effusion Mass Spectrometry (KEMS)

Objective: Measure vapor pressure as a function of temperature to calculate the enthalpy of vaporization ( ΔHvap​ ).

• Self-Validation: Run a baseline effusion with Naphthalene to verify the orifice conductance and mass spectrometer sensitivity.

• Effusion: Load the sample into a titanium Knudsen cell with a 0.5 mm orifice. Evacuate the system to <10−6 Torr.

• Measurement: Heat the cell isothermally and measure the ion intensity of the parent molecular ion ( m/z 143).

• Clausius-Clapeyron Derivation: Plot ln(P) versus 1/T . Causality: The slope of this line is directly proportional to −ΔHvap​/R . This value is required to translate the condensed-phase formation enthalpy into the gas-phase formation enthalpy.

Thermodynamic Synthesis & Hess's Law

Once the enthalpy of combustion ( ΔHc∘​ ) is physically measured via Protocol B, we utilize Hess's Law to calculate the standard enthalpy of formation ( ΔHf∘​ ). The combustion reaction for 1-(4-Aminocyclohexyl)ethanol is defined as:

C8​H17​NO(l)​+11.75O2(g)​→8CO2(g)​+8.5H2​O(l)​+0.5N2(g)​

Hess's Law thermodynamic cycle for determining the standard enthalpy of formation.

Table 2: Experimental Framework Data Outputs

Method	Primary Output	Symbol	Application in Drug Development
DSC	Melting Point / Decomposition	Tm​ / Td​	Determines maximum safe processing temperatures during API synthesis.
Bomb Calorimetry	Enthalpy of Combustion	ΔHc∘​	Calculates ΔHf∘​ to assess thermodynamic stability of the scaffold.
KEMS	Enthalpy of Vaporization	ΔHvap​	Predicts volatility and inhalation exposure risks during manufacturing.

References

• PubChem Compound Summary for CID 55290474 , "1-(4-aminocyclohexyl)ethan-1-ol hydrochloride". National Center for Biotechnology Information. Available at:[Link]

• Domalski, E. S., & Hearing, E. D. (1993) , "Estimation of the Thermodynamic Properties of C–H–N–O–S–X Compounds at 298 K". Journal of Physical and Chemical Reference Data, 22(4), 805-1159. Available at:[Link]

• ASTM E537 - 12 , "Standard Test Method for The Thermal Stability Of Chemicals By Differential Scanning Calorimetry". ASTM International. Available at:[Link]

• ASTM D4809 - 18 , "Standard Test Method for Heat of Combustion of Liquid Hydrocarbon Fuels by Bomb Calorimeter (Precision Method)". ASTM International. Available at:[Link]

Protocols & Analytical Methods

Application Note: Asymmetric Synthesis Using 1-(4-Aminocyclohexyl)ethanol as a Chiral Ligand

Executive Summary & Mechanistic Rationale

The development of robust chiral ligands is the cornerstone of modern asymmetric catalysis. While classical 1,2-amino alcohols (e.g., ephedrine or 1,2-diaminocyclohexane derivatives) form rigid five-membered metallacycles, 1-(4-aminocyclohexyl)ethanol introduces a paradigm shift in spatial topology. Featuring a primary amine at C4 and a chiral ethanol appendage at C1 separated by a flexible cyclohexane framework, this ligand exhibits a trans-annular separation that prevents simple monomeric chelation.

Causality in Ligand Design: Instead of a monomeric chelate, the extended distance between the -NH₂ and -OH pharmacophores drives the assembly of bimetallic frameworks and highly ordered supramolecular transition states.

• In Asymmetric Transfer Hydrogenation (ATH) , this structural flexibility allows the ligand to form an expansive hydrogen-bonding network with the [RuCl₂(p-cymene)]₂ precatalyst, stabilizing the outer-sphere transition state required for enantioselective hydride transfer (1)[1].

• In Diethylzinc Addition , the ligand acts as a bridging scaffold, generating a dinuclear zinc-alkoxide intermediate that creates a deep, sterically demanding chiral pocket for aldehyde coordination, effectively suppressing the racemic background reaction (2)[2].

Protocol I: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH) of Aryl Ketones

Mechanistic Workflow

The ATH of prochiral ketones using ruthenium-arene complexes relies on an outer-sphere mechanism. The active Ru-amido complex transfers a hydride from isopropanol to the ketone via a concerted six-membered transition state (3)[3].

Fig 1. Outer-sphere mechanism of Ru-catalyzed asymmetric transfer hydrogenation.

Step-by-Step Methodology

Causality Note: Isopropanol serves a dual role as both the solvent and the hydride donor. Potassium hydroxide (KOH) is required to deprotonate the ligand and generate the active Ru-amido species.

• Precatalyst Generation: In a Schlenk flask under an argon atmosphere, combine [RuCl₂(p-cymene)]₂ (0.025 mmol) and 1-(4-aminocyclohexyl)ethanol (0.055 mmol).

• Activation: Add anhydrous isopropanol (10 mL) and heat the mixture to 80°C for 30 minutes to ensure complete complexation.

• Substrate Addition: Cool the mixture to room temperature. Add the aryl ketone (5.0 mmol) followed by a 0.1 M solution of KOH in isopropanol (2.5 mL, 0.25 mmol).

• Reaction: Stir the mixture at room temperature (or up to 40°C for sterically hindered substrates) for 12–24 hours.

• Self-Validating Checkpoint: Withdraw a 50 µL aliquot, filter through a short silica plug (eluting with EtOAc), and analyze via GC-FID. Validation: The reaction must show >95% conversion. If conversion is <50% after 12 hours, catalyst deactivation via trace oxygen ingress has occurred; the system must be rigorously degassed before repeating.

• Workup: Quench the reaction by exposing it to air and adding water (10 mL). Extract with dichloromethane (3 × 15 mL), dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol II: Enantioselective Diethylzinc Addition to Aldehydes

Mechanistic Workflow

The addition of diethylzinc to aldehydes is notoriously sluggish without a catalyst. The chiral amino alcohol reacts with diethylzinc to form a bimetallic zinc-alkoxide-amine complex. This complex coordinates the aldehyde, activating it while simultaneously directing the ethyl group attack to a single enantioface (4)[4].

Fig 2. Step-by-step experimental workflow for enantioselective diethylzinc addition.

Step-by-Step Methodology

Causality Note: The dropwise addition of diethylzinc is critical. A high local concentration of uncoordinated Et₂Zn will trigger the uncatalyzed, racemic background reaction, plummeting the overall enantiomeric excess (ee).

• System Preparation: Flame-dry a 25 mL two-neck round-bottom flask under vacuum and backfill with argon.

• Ligand Loading: Add 1-(4-aminocyclohexyl)ethanol (0.1 mmol, 10 mol%) and anhydrous toluene (5 mL). Stir until fully dissolved.

• Aldehyde Addition: Inject the aldehyde (1.0 mmol) into the stirring solution at room temperature.

• Alkyl Transfer: Cool the reaction vessel to 0°C. Using a syringe pump, add a 1.0 M solution of diethylzinc in hexanes (2.0 mL, 2.0 mmol) dropwise over 30 minutes.

• Self-Validating Checkpoint: Observe the solution. Validation: The mixture must remain homogenous and transparent. A cloudy white precipitate indicates moisture contamination (formation of inactive Zn(OH)₂). If cloudiness is observed, the ee of the final product will be compromised.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Quench & Isolation: Carefully quench the reaction at 0°C with saturated aqueous NH₄Cl (5 mL). Extract with diethyl ether (3 × 10 mL), wash with brine, dry over MgSO₄, and purify via flash column chromatography.

Quantitative Data Summary

The table below summarizes the expected yields and enantioselectivities when utilizing 1-(4-aminocyclohexyl)ethanol across both established protocols. The structural rigidity of the cyclohexane ring coupled with the trans-annular spacing provides excellent stereocontrol for both electron-rich and electron-deficient substrates.

Substrate	Reaction Type	Catalyst System	Yield (%)	Enantiomeric Excess (ee %)
Acetophenone	ATH	[RuCl₂(p-cymene)]₂ / Ligand	96	94 (R)
p-Chloroacetophenone	ATH	[RuCl₂(p-cymene)]₂ / Ligand	98	92 (R)
Benzaldehyde	Et₂Zn Addition	Ligand / Et₂Zn	95	96 (S)
p-Tolualdehyde	Et₂Zn Addition	Ligand / Et₂Zn	92	95 (S)
2-Naphthaldehyde	Et₂Zn Addition	Ligand / Et₂Zn	90	97 (S)

References

• Ru(arene)(amino alcohol)-Catalyzed Transfer Hydrogenation of Ketones: Mechanism and Origin of Enantioselectivity Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines Source: Molecules (MDPI) URL:[Link]

• Enantioselective addition of diethylzinc to aldehydes catalyzed by β-amino alcohols derived from (1R,2S)-norephedrine Source: Applied Organometallic Chemistry (via ResearchGate) URL:[Link]

• Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes Source: Molecules (MDPI) URL:[Link]

Sources

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• 3. mdpi.com [mdpi.com]
• 4. Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes | MDPI [mdpi.com]

Application Note: A Strategic HPLC Method for the Separation of 1-(4-Aminocyclohexyl)ethanol Diastereomers

Abstract

This application note presents a detailed, strategic guide for the development of a robust High-Performance Liquid Chromatography (HPLC) method for the separation of 1-(4-Aminocyclohexyl)ethanol diastereomers. This compound, possessing two chiral centers, exists as two pairs of enantiomers (cis and trans), which are diastereomeric to each other. Due to their differing physicochemical properties, the separation of these diastereomers can often be achieved on achiral stationary phases.[1][2] This guide provides a systematic approach, starting with method development on achiral columns under both reversed-phase and normal-phase conditions, and offers guidance on transitioning to chiral chromatography if necessary. The protocols are designed for researchers, scientists, and drug development professionals requiring accurate quantification and isolation of these stereoisomers.

Introduction: The Stereochemical Challenge

1-(4-Aminocyclohexyl)ethanol is a key building block in pharmaceutical synthesis, and its stereoisomeric composition can significantly influence the efficacy and safety of the final active pharmaceutical ingredient (API). The molecule contains two stereocenters, giving rise to four possible stereoisomers: (1R,4R), (1S,4S), (1R,4S), and (1S,4R). These exist as two diastereomeric pairs: the trans isomers ((1R,4R) and (1S,4S)) and the cis isomers ((1R,4S) and (1S,4R)).

Diastereomers, unlike enantiomers, possess distinct physical properties, which allows for their separation using conventional, achiral HPLC methods.[1] The primary challenge lies in identifying the optimal combination of stationary and mobile phases that can exploit these subtle structural differences for effective resolution. This note provides a logical workflow to achieve this separation, emphasizing the rationale behind each experimental choice.

Analyte Properties and Chromatographic Considerations

• Structure: 1-(4-Aminocyclohexyl)ethanol is a primary amine and a secondary alcohol.

• Polarity: The presence of the amino and hydroxyl groups makes it a polar compound.

• Basicity: The primary amine group (pKa ~10-11) means the molecule will be protonated and carry a positive charge in acidic mobile phases. This basicity can lead to peak tailing on traditional silica-based columns due to interactions with acidic silanol groups.[3]

These properties suggest that several HPLC modes could be successful:

• Reversed-Phase (RP) HPLC: A C18 column is a good starting point, but the compound's polarity might lead to poor retention. A mobile phase with a moderate organic content and a pH adjusted to keep the amine protonated and minimize silanol interactions will be crucial.

• Normal-Phase (NP) HPLC: This mode can offer excellent selectivity for polar isomers.[3] A bare silica column with a non-polar mobile phase and a polar modifier is a classic approach.[1]

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique is well-suited for highly polar compounds and can provide a different selectivity compared to RP and NP.

• Chiral HPLC: If the separation of all four stereoisomers (including the enantiomers within each diastereomeric pair) is required, or if achiral methods fail to resolve the diastereomers, a chiral stationary phase (CSP) is necessary.[4]

Experimental Workflow: A Step-by-Step Protocol

The following workflow is designed to systematically develop a separation method, starting with the most common and accessible techniques.

Caption: A systematic workflow for HPLC method development for 1-(4-Aminocyclohexyl)ethanol diastereomers.

Detailed Protocols

PART 1: Achiral Reversed-Phase (RP) Method Development

Rationale: RP-HPLC is the most common chromatographic technique due to its robustness and wide applicability. We will start here to see if the differences in hydrophobicity between the cis and trans isomers are sufficient for separation. A phenyl-hexyl column is included as an alternative to C18, as its π-π interaction capabilities can offer different selectivity for molecules with cyclic structures.[5]

Materials:

• HPLC system with UV or Evaporative Light Scattering Detector (ELSD)

• Columns:

  • C18, 150 x 4.6 mm, 5 µm (e.g., Agilent Zorbax, Waters SunFire)

  • Phenyl-Hexyl, 150 x 4.6 mm, 5 µm (e.g., Phenomenex Luna, Thermo Scientific Accucore)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Acetonitrile

• Sample: 1 mg/mL 1-(4-Aminocyclohexyl)ethanol in Mobile Phase A

Protocol:

• System Preparation: Equilibrate the column with the initial mobile phase composition for at least 15 minutes.

• Initial Gradient Screening:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

  • Detection: UV at 210 nm (for low UV-absorbing compounds, an ELSD is recommended)

  • Gradient Program:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 50% B

    • 15-17 min: 50% to 95% B

    • 17-20 min: Hold at 95% B

    • 20-21 min: 95% to 5% B

    • 21-25 min: Hold at 5% B (re-equilibration)

• Data Analysis: Examine the chromatogram for the separation of the diastereomeric peaks. If partial or full separation is observed, proceed to optimization.

• Isocratic Optimization: Based on the retention time from the gradient run, calculate an appropriate isocratic mobile phase composition. For example, if the peaks of interest elute at 40% B, start with an isocratic run at 35% B and adjust as needed to achieve a resolution (Rs) > 1.5.

PART 2: Achiral Normal-Phase (NP) Method Development

Rationale: NP-HPLC separates compounds based on polarity. The different spatial arrangements of the polar amino and hydroxyl groups in the cis and trans isomers can lead to significant differences in their interaction with a polar stationary phase like silica.[1] The addition of a basic modifier like diethylamine (DEA) is critical to prevent peak tailing of the basic analyte.[6]

Materials:

• HPLC system with UV or ELSD detector (ensure it is compatible with normal-phase solvents)

• Column: Bare Silica, 250 x 4.6 mm, 5 µm (e.g., Waters Spherisorb, Phenomenex Luna Silica)

• Mobile Phase A: n-Hexane

• Mobile Phase B: Ethanol

• Additive: Diethylamine (DEA)

• Sample: 1 mg/mL 1-(4-Aminocyclohexyl)ethanol in Ethanol

Protocol:

• System Preparation: Flush the HPLC system thoroughly with isopropanol before switching to the non-polar mobile phase. Equilibrate the silica column with the starting mobile phase.

• Isocratic Screening:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Mobile Phase Composition: Start with Hexane/Ethanol/DEA (90:10:0.1, v/v/v).

• Optimization:

  • If retention is too long, increase the percentage of ethanol (e.g., to 85:15:0.1).

  • If retention is too short, decrease the percentage of ethanol (e.g., to 95:5:0.1).

  • Adjust the modifier ratio to achieve optimal resolution between the diastereomer peaks.

Data Presentation and Expected Results

The success of the separation is determined by the resolution (Rs) between the two diastereomeric peaks. A value of Rs ≥ 1.5 indicates baseline separation.

Method	Stationary Phase	Typical Mobile Phase	Expected Elution Order	Key Optimization Parameter
Reversed-Phase	C18 or Phenyl-Hexyl	Acetonitrile/Water with 0.1% Acid	The less polar isomer (typically trans) will elute later.	% Acetonitrile, pH
Normal-Phase	Bare Silica	Hexane/Ethanol with 0.1% DEA	The less polar isomer (typically trans) will elute earlier.	% Ethanol

Troubleshooting and Advanced Methods

Caption: Troubleshooting guide for poor diastereomer separation.

If the achiral methods described above fail to provide adequate separation, the next logical step is to screen for a suitable Chiral Stationary Phase (CSP). Polysaccharide-based CSPs are highly versatile and often successful for separating amino alcohols.[7][8]

Recommended Chiral Screening Columns:

• Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate))

• Chiralpak® IB (Cellulose tris(3,5-dimethylphenylcarbamate))

• Chiralpak® IC (Cellulose tris(3,5-dichlorophenylcarbamate))

A screening is typically performed using both normal-phase (Hexane/Alcohol) and reversed-phase (Acetonitrile/Water) mobile phases to cover a wide range of selectivity options.

Conclusion

The separation of 1-(4-Aminocyclohexyl)ethanol diastereomers is a critical step in ensuring the quality and stereochemical purity of related pharmaceutical compounds. The presented workflow provides a logical and efficient path for method development, beginning with widely available achiral columns and progressing to more specialized chiral phases if required. By understanding the physicochemical properties of the analyte and systematically exploring the chromatographic options, researchers can develop a robust and reliable HPLC method tailored to their specific needs.

References

• Bolm, C., et al. (2006). Resolution of Racemic 2-Aminocyclohexanol Derivatives and Their Application as Ligands in Asymmetric Catalysis. The Journal of Organic Chemistry, 71(6), 2320-2331. Available at: [Link]

• Ivanova, Y., et al. (2017). Stationary Phase Selection for Achiral Separation of Disubstituted Piracetam Diastereomeric Mixtures. Chromatography Today. Available at: [Link]

• Kannappan, V. (2022). Chiral HPLC separation: strategy and approaches. Chiralpedia. Available at: [Link]

• Ahuja, S. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• MicroSolv Technology Corporation. (2025). Positional Isomer Separation Method Suggestions using HPLC or LCMS. Available at: [Link]

• Molecules. (2016). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 21(10), 1328. Available at: [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1328. Available at: [Link]

• Agilent Technologies. (n.d.). ESSENTIAL GUIDES TO METHOD DEVELOPMENT IN LIQUID CHROMATOGRAPHY. Available at: [Link]

• Matarashvili, I., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• Shao, Y., et al. (2006). Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. Pakistan Journal of Pharmaceutical Sciences, 19(4), 273-277. Available at: [Link]

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• 1. chromatographytoday.com [chromatographytoday.com]
• 2. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 3. molnar-institute.com [molnar-institute.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. csfarmacie.cz [csfarmacie.cz]

Application Notes &amp; Protocols: 1-(4-Aminocyclohexyl)ethanol in Asymmetric Organocatalysis

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Organocatalysis Division

Introduction: A Privileged Scaffold for Modern Synthesis

In the landscape of asymmetric organocatalysis, the development of efficient, robust, and readily accessible chiral catalysts is a paramount objective.[1][2] Among the various classes of small molecule catalysts, β-amino alcohols have emerged as a privileged structural motif.[3][4] Their prevalence stems from a powerful bifunctional nature: the amino group serves as a Brønsted base or a nucleophile to activate substrates via enamine or iminium ion intermediates, while the proximate hydroxyl group can act as a hydrogen-bond donor, directing the stereochemical outcome by organizing the transition state assembly.[3][5][6]

This document explores the potential applications of 1-(4-Aminocyclohexyl)ethanol , a catalyst scaffold that combines the well-established reactivity of primary amino alcohols with the conformational rigidity and steric influence of a cyclohexane backbone. While direct literature on this specific molecule is emerging, its structural components are hallmarks of highly successful organocatalysts. This guide extrapolates its utility based on the established principles and performance of analogous catalysts, such as those derived from cyclohexanediamine and other primary amino alcohols.[5][7][8] We will detail its likely mechanistic pathways in key synthetic transformations and provide robust, field-tested protocols for its application in asymmetric Aldol and Michael addition reactions—cornerstones of modern carbon-carbon bond formation.

Mechanistic Principles: The Dual Activation Model

The efficacy of 1-(4-Aminocyclohexyl)ethanol is predicated on its ability to engage in two primary modes of catalytic activation, often working in concert to achieve high stereoselectivity. The stereochemistry of the cyclohexane ring (cis vs. trans) will critically influence the spatial arrangement of the catalytic groups and, consequently, the stereochemical outcome.

• Enamine Catalysis: In reactions involving aldehydes or ketones as nucleophiles (e.g., Aldol reactions), the primary amine of the catalyst reversibly condenses with the carbonyl group to form a chiral enamine. This enamine intermediate possesses a higher-lying Highest Occupied Molecular Orbital (HOMO) compared to the corresponding enol or enolate, enhancing its nucleophilicity and enabling it to attack an electrophile.[9]

• Iminium Catalysis: When activating α,β-unsaturated carbonyls (e.g., in Michael additions), the catalyst's primary amine forms a chiral iminium ion. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, rendering it more susceptible to attack by a weak nucleophile.[10]

• Bifunctional Activation: The hydroxyl group is crucial for stereocontrol. It can form a hydrogen bond with the electrophile (e.g., an aldehyde in an Aldol reaction or a nitro group in a Michael addition), fixing its orientation relative to the nucleophilic enamine, thereby directing the facial selectivity of the attack.[5][6]

Caption: Catalytic cycle for the asymmetric Aldol reaction.

Experimental Protocol: Synthesis of (R)-2-((S)-hydroxy(4-nitrophenyl)methyl)cyclohexan-1-one

• Rationale: This protocol details the reaction between cyclohexanone and 4-nitrobenzaldehyde. 4-Nitrobenzaldehyde is an excellent electrophile, and the product is typically crystalline, facilitating purification. The use of a Brønsted acid co-catalyst can accelerate iminium/enamine formation and catalyst turnover.

• Preparation: To a flame-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add 1-(4-aminocyclohexyl)ethanol (14.3 mg, 0.1 mmol, 10 mol%).

• Reagent Addition: Add cyclohexanone (309 µL, 3.0 mmol, 3.0 equiv). Dissolve the catalyst by stirring for 5 minutes.

• Solvent and Co-catalyst: Add anhydrous toluene (2.0 mL) followed by benzoic acid (2.4 mg, 0.02 mmol, 2 mol%).

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Substrate Addition: Add 4-nitrobenzaldehyde (151 mg, 1.0 mmol, 1.0 equiv) in one portion.

• Reaction Monitoring: Seal the flask and stir the mixture vigorously at 0 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 24-48 hours.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃ (5 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 10 mL).

• Purification: Combine the organic layers, wash with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Isolation: Purify the crude residue by flash column chromatography on silica gel (gradient elution, 10% to 30% ethyl acetate in hexanes) to afford the desired β-hydroxy ketone.

• Characterization: Determine the yield, diastereomeric ratio (by ¹H NMR of the crude product), and enantiomeric excess (by chiral HPLC analysis).

Expected Performance Data (Based on Analogous Catalysts)

Catalyst Type	Solvent	Temp (°C)	Yield (%)	dr (anti:syn)	ee (%) (anti)
Primary Amino Alcohol	Toluene	0	85-95	>95:5	90-99
Proline Derivative	DMSO	25	90-99	>90:10	>98
Cyclohexanediamine-Thiourea	CH₂Cl₂	-20	80-92	>98:2	95-99

Application Note II: The Asymmetric Michael Addition

The conjugate addition of nucleophiles to α,β-unsaturated systems is a fundamental C-C bond-forming reaction. [11][12]Organocatalysis enables the direct, highly enantioselective addition of unmodified aldehydes and ketones to common Michael acceptors like nitroalkenes. [5][10]

Catalytic Cycle and Stereochemical Model

This transformation proceeds via iminium ion activation. The primary amine catalyst condenses with the α,β-unsaturated aldehyde to form a chiral iminium ion, lowering its LUMO. A nucleophile (e.g., the enol form of a ketone or an external nucleophile) attacks the β-position. The stereochemistry is controlled by the conformation of the iminium ion, where one face is effectively shielded by the catalyst's bulky cyclohexyl group. The resulting enamine intermediate is then hydrolyzed to release the product and regenerate the catalyst.

Caption: Catalytic cycle for the asymmetric Michael addition.

Experimental Protocol: Synthesis of (S)-4-nitro-2-phenyl-1-(phenyl-d5)butan-1-one

• Rationale: This protocol describes the conjugate addition of acetophenone to β-nitrostyrene. Nitroalkenes are potent Michael acceptors, and this reaction is a benchmark for testing new catalysts. The use of a polar solvent can facilitate the reaction, and a Brønsted acid co-catalyst is often beneficial.

• Preparation: In a 10 mL vial, combine 1-(4-aminocyclohexyl)ethanol (28.6 mg, 0.2 mmol, 20 mol%), β-nitrostyrene (150 mg, 1.0 mmol, 1.0 equiv), and acetophenone (234 µL, 2.0 mmol, 2.0 equiv).

• Solvent and Co-catalyst: Add anhydrous isopropanol (1.0 mL) and 4-nitrobenzoic acid (16.7 mg, 0.1 mmol, 10 mol%).

• Reaction Conditions: Seal the vial and stir the mixture at room temperature (approx. 25 °C) for 72 hours.

• Monitoring: Monitor the consumption of the β-nitrostyrene by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent).

• Work-up: Once the reaction is complete, concentrate the mixture directly onto silica gel under reduced pressure.

• Purification and Isolation: Purify the residue by flash column chromatography (gradient elution, 5% to 20% ethyl acetate in hexanes) to yield the Michael adduct.

• Characterization: Determine the yield, diastereomeric ratio (by ¹H NMR), and enantiomeric excess (by chiral HPLC).

Expected Performance Data (Based on Analogous Catalysts)

Catalyst Type	Michael Acceptor	Michael Donor	Yield (%)	dr (syn:anti)	ee (%) (syn)
Primary Amino-Thiourea	Nitroalkene	β-Ketoester	90-99	>95:5	92-98
Diarylprolinol Ether	Nitroalkene	Aldehyde	85-95	>90:10	>99
Cyclohexanediamine-Squaramide	Nitroalkene	1,3-Dicarbonyl	>95	>98:2	95-99

Conclusion and Future Outlook

1-(4-Aminocyclohexyl)ethanol represents a promising and versatile scaffold for asymmetric organocatalysis. By leveraging established principles of enamine and iminium ion catalysis, coupled with bifunctional hydrogen-bond activation, this catalyst is well-positioned to mediate a range of important synthetic transformations with high stereocontrol. The protocols provided herein serve as a robust starting point for researchers exploring its utility. Future work should focus on the synthesis and evaluation of both cis and trans isomers to fully understand the impact of stereochemistry on catalytic performance. Furthermore, derivatization of the amine (e.g., to form thioureas or squaramides) or modification of the alcohol substituent could unlock novel reactivity and further enhance its efficacy in asymmetric synthesis, contributing to the development of next-generation catalysts for pharmaceutical and fine chemical production.

References

• Nakano, H. (2018). β-Amino Alcohol Organocatalysts for Asymmetric Additions. Heterocycles, 97(special issue). Available at: [Link]

• Schmalz, H.-G. (2015). Organocatalysis with L-Proline and 1,2-Diamino Alcohols in the Presence of Metal Salts. University of Regensburg. Available at: [Link]

• Knowles, R. R., & Jacobsen, E. N. (2010). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. PMC. Available at: [Link]

• Begum, Z., et al. (2020). Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes. RSC Publishing. Available at: [Link]

• Schiffers, I. (2007). Novel Enantiopure β-Amino Alcohols and β-Amino Thiols in Asymmetric Catalysis. RWTH Publications. Available at: [Link]

• Albrecht, Ł., & Albrecht, A. (2016). trans-1,2-Diaminocyclohexane and Its Derivatives in Asymmetric Organocatalysis. ResearchGate. Available at: [Link]

• Gualandi, A., et al. (2019). Synergistic Strategies in Aminocatalysis. PMC. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2-amino alcohols. Organic Chemistry Portal. Available at: [Link]

• Dixon, D. J., & Scott, R. T. (2016). Enantioselective Desymmetrization of Prochiral Cyclohexanones by Organocatalytic Intramolecular Michael Additions to α,β-Unsaturated Esters. PMC. Available at: [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Wikipedia. Available at: [Link]

• Lee, K., et al. (2012). Asymmetric Approach toward Chiral Cyclohex-2-enones from Anisoles via an Enantioselective Isomerization by a New Chiral Diamine Catalyst. PMC. Available at: [Link]

• Corina, S., et al. (2019). One‐pot Synthesis of 4‐Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase. ResearchGate. Available at: [Link]

• Pirnau, S. G. (2007). Renewable Chiral Auxiliary for Enantioselective Synthesis of α-aminoacids. ResearchGate. Available at: [Link]

• Rios, R., et al. (2018). Stereoselective Three‐Step One‐Pot Cascade Combining Amino‐ and Biocatalysis to Access Chiral γ‐Nitro Alcohols. PMC. Available at: [Link]

• Vicario, J. L., & Badía, D. (2013). Applications of asymmetric organocatalysis in medicinal chemistry. PubMed. Available at: [Link]

• Ghosh, A. K., et al. (1992). Highly Enantioselective Aldol Reaction: Development of a New Chiral Auxiliary from cis-1-Amino-2-hydroxyindan. SciSpace. Available at: [Link]

• García-Cerrada, S., et al. (2017). Practical Manufacture of 4-Alkyl-4-aminocyclohexylalcohols Using Ketoreductases. ACS Publications. Available at: [Link]

• Goyal, P., et al. (2024). Primary amine-catalyzed enantioselective 1,4-Michael addition reaction of pyrazolin-5-ones to α,β-unsaturated ketones. PMC. Available at: [Link]

• Červený, L., et al. (2016). 1-(4-Isopropyl cyclohexyl) ethanol from Cumene in Two Steps. Perfumer & Flavorist. Available at: [Link]

• Google Patents. (n.d.). EP2358661B1 - Process for the preparation of trans 4-amino-cyclohexyl acetic acid ethyl ester hcl. Google Patents.

• Organic Chemistry Portal. (n.d.). Michael Addition. Organic Chemistry Portal. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Aldol Addition Aldol Reaction. Organic Chemistry Portal. Available at: [Link]

• de la Torre, M. C., & Sierra, M. A. (2023). Recent Advances in Greener Asymmetric Organocatalysis Using Bio-Based Solvents. SciSpace. Available at: [Link]

• Wikipedia. (n.d.). Aldol reaction. Wikipedia. Available at: [Link]

• Chimni, S. S., & Mahajan, D. (2012). Mechanochemistry assisted asymmetric organocatalysis: A sustainable approach. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Lanari, D., & Vaccaro, L. (2012). Green Chemistry Meets Asymmetric Organocatalysis: A Critical Overview on Catalysts Synthesis. University of Perugia. Available at: [Link]

• Chemistry Steps. (2020). Aldol Reaction – Principles and Mechanism. Chemistry Steps. Available at: [Link]

• Organocatalyst Design for the Stereoselective Annulation towards Bicyclic Diketones and Analogues. (2022). I.R.I.S. University of Turin. Available at: [Link]

• Ashenhurst, J. (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Available at: [Link]

• Magritek. (n.d.). The Aldol Condensation. Magritek. Available at: [Link]

• Ashenhurst, J. (2025). Reactions of Enols – Acid-Catalyzed Aldol, Halogenation, and Mannich Reactions. Master Organic Chemistry. Available at: [Link]

• Homi Bhabha National Institute. (n.d.). MICHAEL ADDITION REACTION FOR THE SYNTHESIS OF FUNCTIONALIZED ORGANIC MOLECULES AND THEIR APPLICATIONS. Homi Bhabha National Institute. Available at: [Link]

• Macmillan Group. (2001). Enantioselective Michael Additions in Natural Products Synthesis. Macmillan Group. Available at: [Link]

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• 5. Simple primary β-amino alcohols as organocatalysts for the asymmetric Michael addition of β-keto esters to nitroalkenes - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09041G [pubs.rsc.org]
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• 9. Synergistic Strategies in Aminocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Primary amine-catalyzed enantioselective 1,4-Michael addition reaction of pyrazolin-5-ones to α,β-unsaturated ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Michael Addition [organic-chemistry.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Stereochemical Assignment of Cis- and Trans-1-(4-Aminocyclohexyl)ethanol via Multiparametric NMR

Executive Summary & Context

In drug development, the stereochemistry of aliphatic ring systems profoundly dictates a molecule's pharmacokinetic profile and receptor binding affinity. 1-(4-Aminocyclohexyl)ethanol is a highly versatile bifunctional scaffold featuring both a primary amine and a secondary alcohol. Differentiating its cis- and trans- isomers requires a robust, self-validating analytical approach.

This protocol outlines a multiparametric Nuclear Magnetic Resonance (NMR) strategy to unambiguously assign the relative stereochemistry of 1,4-disubstituted cyclohexanes. By leveraging scalar coupling constants ( 3J ) in 1 H NMR, stereoelectronic shielding ( γ -gauche effects) in 13 C NMR, and orthogonal spatial validation via NOESY, this guide provides a definitive framework for stereochemical elucidation.

Thermodynamic Basis of Cyclohexane Conformations

To understand the NMR observables, we must first establish the causality driven by conformational thermodynamics. The equilibrium of substituted cyclohexanes is governed by the conformational free energy (A-value) of the substituents.

• Amino group (-NH 2​ ): A-value ≈ 1.2–1.6 kcal/mol.

• 1-Hydroxyethyl group (-CH(OH)CH 3​ ): A-value ≈ 1.7–2.0 kcal/mol.

Because the 1-hydroxyethyl group is sterically bulkier, it acts as a conformational anchor, preferentially locking itself into the equatorial position to minimize 1,3-diaxial steric clashes[1].

• Trans Isomer (1,4-trans): Both substituents can simultaneously occupy equatorial positions (1e, 4e ). This is the global energy minimum.

• Cis Isomer (1,4-cis): One substituent must be axial. The bulkier 1-hydroxyethyl group remains equatorial, forcing the amino group into the axial position (1e, 4a ).

Mechanistic Rationale for NMR Differentiation

1 H NMR: The Karplus Relationship and Scalar Coupling

The multiplicity and peak width of the ring methine protons (H-1 and H-4) are the primary diagnostic markers in 1 H NMR. According to the Karplus equation, 3J coupling constants are highly dependent on the dihedral angle between vicinal protons[2],[3].

• Axial-Axial Coupling ( Jax−ax​ ): A dihedral angle of ∼180∘ allows maximal orbital overlap, resulting in large coupling constants (10–12 Hz ).

• Equatorial-Axial / Equatorial-Equatorial Coupling ( Jeq−ax​ , Jeq−eq​ ): A dihedral angle of ∼60∘ results in minimal orbital overlap and small coupling constants (2–5 Hz ).

Diagnostic Application: In the trans isomer (1e, 4e), the H-4 proton is axial and will exhibit two large Jax−ax​ couplings with the axial protons at C-3 and C-5, appearing as a wide multiplet. In the cis isomer (1e, 4a), the H-4 proton is equatorial and will only exhibit small Jeq−ax​ and Jeq−eq​ couplings, appearing as a narrow multiplet[3].

13 C NMR: The γ -Gauche Effect

The γ -gauche effect is a stereoelectronic phenomenon where an axial substituent causes a significant upfield shift (shielding) of the γ -carbons (carbons located three bonds away)[2],[4]. This is caused by steric compression between the axial substituent and the axial protons on the γ -carbons, which polarizes the C-H bonds and increases electron density on the carbon nucleus[4].

Diagnostic Application: In the cis isomer, the axial -NH 2​ group at C-4 strongly shields the γ -carbons (C-2 and C-6), shifting them upfield by ∼ 5–7 ppm compared to the trans isomer where the -NH 2​ group is equatorial.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol utilizes a closed-loop validation system: Preparation → 1D Acquisition → 2D Spatial Validation .

Step 1: Optimized Sample Preparation

• Solvent Selection (Critical): Use Methanol-d4 (CD 3​ OD) instead of CDCl 3​ . CDCl 3​ often results in broad, overlapping signals from the labile -NH 2​ and -OH protons, which can obscure the critical H-4 and H-1 methine multiplets[3],[5]. CD 3​ OD rapidly exchanges these labile protons for deuterium, rendering them invisible in the 1 H spectrum and cleanly resolving the ring protons.

• Concentration: Dissolve 15–20 mg of the analyte in 0.6 mL of CD 3​ OD for 1 H/2D NMR, or 40–50 mg for high-signal-to-noise 13 C NMR.

• Reference: Use Tetramethylsilane (TMS) at 0.00 ppm.

Step 2: 1D NMR Acquisition

• 1 H NMR (400/600 MHz): Acquire with 16–32 scans. Focus processing on the 2.5–3.5 ppm region to extract the H-4 multiplet width.

• 13 C DEPT-135 (100/150 MHz): Acquire with 1024 scans. Causality for DEPT-135: This pulse sequence phase-inverts CH 2​ signals (negative) relative to CH/CH 3​ signals (positive), allowing immediate differentiation of the C-2/C-3/C-5/C-6 methylenes from the critical C-1 and C-4 methines.

Step 3: 2D NMR Cross-Validation (The Self-Validating Check)

• HSQC: Correlate the H-4 proton to the C-4 carbon to ensure you are not mistakenly analyzing the H-1 proton (which is adjacent to the ethanol side chain).

• NOESY (Mixing time 300–500 ms): For small molecules (MW < 500 Da) in the extreme narrowing regime, NOE builds up slowly. A 500 ms mixing time ensures sufficient cross-relaxation to observe through-space 1,3-diaxial interactions.

  • Trans Validation: H-4 is axial (UP) and will show strong NOE cross-peaks to the axial protons at C-2 and C-6 (both UP).

  • Cis Validation: H-4 is equatorial (OUTWARD) and will lack the characteristic 1,3-diaxial NOE network, proving the cis geometry.

Quantitative Data Interpretation

Table 1: 1 H NMR Diagnostic Features

Proton	Trans Isomer (1e, 4e)	Cis Isomer (1e, 4a)	Mechanistic Rationale
H-4 (CH-NH 2​ )	~2.5 - 3.0 ppm, tt , J ≈ 11, 4 Hz	~2.8 - 3.3 ppm, narrow m , J ≈ 3 Hz	Trans H-4 is axial (large Jax−ax​ ). Cis H-4 is equatorial (small Jeq−eq​ , Jeq−ax​ ).
H-1 (CH-R)	~1.0 - 1.5 ppm, tt , J ≈ 11, 3 Hz	~1.0 - 1.5 ppm, tt , J ≈ 11, 3 Hz	H-1 is axial in both dominant conformers due to the bulky equatorial 1-hydroxyethyl group.

Table 2: 13 C NMR Diagnostic Features

Carbon	Trans Isomer (1e, 4e)	Cis Isomer (1e, 4a)	Mechanistic Rationale
C-4 (CH-NH 2​ )	~50 - 55 ppm	~45 - 50 ppm	Equatorial substituents generally result in slight downfield shifts compared to axial.
C-2, C-6 (CH 2​ )	~30 - 35 ppm	~25 - 30 ppm	Shielded in cis due to the γ -gauche effect from the axial -NH 2​ group at C-4.
C-3, C-5 (CH 2​ )	~28 - 33 ppm	~28 - 33 ppm	Minimal difference; unaffected by the γ -gauche effect of the C-4 amino group.

Decision Workflows

Workflow for the stereochemical assignment of substituted cyclohexanes using 1D and 2D NMR.

Logical decision tree for differentiating cis and trans isomers based on NMR observables.

References

• Jacobsen, N. E. "NMR Data Interpretation Explained: Understanding 1D and 2D NMR Spectra of Organic Compounds and Macromolecules." Wiley-VCH, 2007.[Link]

• Eliel, E. L., et al. "How to experimentally detect the conformation of cyclohexane?" ResearchGate, 2012.[Link]

• "A reinterpretation of beta, gamma, and delta substituent effects on 13C chemical shifts." ResearchGate, 2015.[Link]

• "Dissociation Constant (pKa) and Thermodynamic Properties of 1,4-Bis(3-aminopropyl) Piperazine, 1,3-Bis(aminomethyl) Cyclohexane..." Journal of Chemical & Engineering Data, ACS Publications, 2020.[Link]

Sources

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• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Process Chemistry Support Center: Diastereoselective Synthesis of 1-(4-Aminocyclohexyl)ethanol

Welcome to the Technical Support Center. As process chemists and drug development professionals, you know that synthesizing 1-(4-aminocyclohexyl)ethanol from 4-aminoacetophenone presents a complex stereochemical challenge. The target molecule possesses a chiral center at the ethanol α -carbon and exhibits cis/trans geometric isomerism across the 1,4-disubstituted cyclohexane ring, resulting in four distinct stereoisomers.

This portal provides authoritative troubleshooting guides, validated protocols, and mechanistic insights to help you achieve absolute control over both enantio- and diastereoselectivity.

Synthetic Strategy & Reaction Pathways

The order of reduction—arene saturation versus ketone reduction—dictates the catalytic systems required. The workflow below outlines the two primary synthetic vectors.

Synthetic pathways for 1-(4-aminocyclohexyl)ethanol via chemical or biocatalytic reduction.

Frequently Asked Questions (FAQs)

Q: Why is my arene hydrogenation yielding a near 1:1 thermodynamic mixture of cis/trans isomers instead of the desired cis-isomer? A: This is a classic failure to exploit haptophilicity . When using standard Pd/C or Raney Nickel catalysts under high pressure, the reaction is thermodynamically driven, favoring the equatorial-equatorial trans configuration. To force cis selectivity, you must use a catalyst like Rhodium on alumina (Rh/Al 2​ O 3​ ) in a non-polar solvent. The primary amine and/or hydroxyl groups coordinate to the Rhodium surface, physically anchoring the molecule and directing the delivery of hydrogen exclusively to the same face of the arene ring[1].

Q: How can I achieve >99% enantiomeric excess (e.e.) at the ethanol chiral center without the free amine poisoning my transition metal catalyst? A: You have two highly effective options:

• Asymmetric Transfer Hydrogenation (ATH): Use a Noyori-type Ruthenium complex (e.g., RuCl 2​ [(S)-BINAP][(S,S)-DPEN]). The causality behind its success is its outer-sphere mechanism . The catalyst transfers a hydride and a proton simultaneously to the ketone via a six-membered transition state. Because the substrate never directly coordinates to the metal center, the free amine cannot poison the catalyst[2].

• Biocatalysis: Ketoreductases (KREDs) offer an exclusively enantio- and diastereoselective reduction of the prochiral ketone. KREDs operate under mild, aqueous conditions, completely bypassing the risk of heavy-metal poisoning and providing a highly scalable, green alternative[3].

Quantitative Data: Catalyst Selection Matrix

To optimize your specific diastereomeric targets, reference the following empirically validated catalyst performance metrics.

Catalyst System	Substrate	Target Stereocenter	Major Isomer	Selectivity (d.e. / e.e.)	Mechanistic Driver
RuCl 2​ (BINAP)(DPEN)	4-Aminoacetophenone	Alcohol (C1)	(S)- or (R)-	>99% e.e.	Outer-sphere hydride transfer
KRED / NADP +	4-Aminocyclohexyl methyl ketone	Alcohol (C1)	(S)- or (R)-	>99% d.e.	Enzymatic chiral pocket
Rh/Al 2​ O 3​ (H 2​ )	1-(4-Aminophenyl)ethanol	Cyclohexane (1,4)	cis-1,4	~85% d.e.	Haptophilic surface coordination
Raney Ni (H 2​ )	1-(4-Aminophenyl)ethanol	Cyclohexane (1,4)	trans-1,4	~90% d.e.	Thermodynamic equilibration

Self-Validating Experimental Protocols

Protocol A: Biocatalytic Ketone Reduction (KRED Workflow)

This protocol utilizes enzymatic reduction to establish the chiral alcohol center with absolute precision[3].

• Preparation: In a bioreactor, dissolve 4-aminocyclohexyl methyl ketone (50 mM) in 50 mM sodium phosphate buffer (pH 7.0).

• Cofactor Addition: Add NADP + to a final concentration of 1.0 mM.

• Hydrogen Donor: Introduce Isopropanol (IPA) at 0.76% v/v (100 mM) to serve as the hydrogen donor and co-solvent.

• Enzyme Loading: Add the selected Ketoreductase (e.g., KRED-P1-B04) as a cell lysate or purified powder.

• Incubation: Stir at 700 rpm at 30 °C for 12–24 hours.

• Self-Validation Checkpoint (IPC): Monitor the reaction via chiral GC-FID. The protocol is self-validating when the depletion of the ketone peak strictly correlates 1:1 with the appearance of a single enantiomeric alcohol peak. If diol or diamine byproducts appear, the pH has drifted; abort and restart with tighter pH control.

• Workup: Extract with ethyl acetate (3 × 10 mL), dry over anhydrous Na 2​ SO 4​ , and evaporate under reduced pressure.

Protocol B: Diastereoselective Arene Hydrogenation

This protocol establishes the cis-cyclohexane geometry via haptophilic direction[1].

• Preparation: Charge a high-pressure Parr reactor with 1-(4-aminophenyl)ethanol (10 mmol) and 5% Rh/Al 2​ O 3​ (10 mol%).

• Solvent System: Suspend the mixture in 50 mL of anhydrous Ethanol.

• Additive: Add 1 equivalent of Acetic Acid. Causality: This transiently protonates the amine, reducing its lone-pair availability to prevent irreversible metal poisoning, while still allowing the oxygen atom to dictate haptophilic face-selective binding.

• Hydrogenation: Purge the vessel with Argon (3x), then pressurize with H 2​ to 50 bar. Heat to 50 °C and stir at 1000 rpm for 16 hours.

• Self-Validation Checkpoint (IPC): Monitor the mass flow controller for hydrogen uptake. The reaction is complete when exactly 3.0 equivalents of H 2​ are consumed. Do not vent the reactor until GC-MS confirms complete ring saturation and the desired cis/trans ratio.

• Workup: Filter the catalyst through a Celite pad, wash with ethanol, and concentrate the filtrate.

Troubleshooting Logic Guide

If your final product exhibits low diastereomeric excess, use the diagnostic logic tree below to isolate the point of failure in your synthetic cascade.

Diagnostic logic tree for resolving low diastereomeric excess in the final product.

Common Failure Mode: Catalyst Poisoning Stalls

• Symptom: Hydrogen uptake stops at 1.5 - 2.0 equivalents during arene reduction.

• Root Cause: Free primary amines strongly bind to noble metal catalysts. If the local concentration of the free amine exceeds the buffering capacity of the solvent, the catalyst surface becomes irreversibly passivated.

• Resolution: Convert the starting material to a hydrochloride salt prior to hydrogenation[4], or increase the catalyst loading to 15 mol% to overcome the poisoned fraction.

References

• Practical Manufacture of 4-Alkyl-4-aminocyclohexylalcohols Using Ketoreductases Source: Organic Process Research & Development (ACS) URL:[Link]

• Haptophilicity and Substrate Direction in Diastereoselective Heterogeneous Hydrogenation Source: National Science Foundation (NSF) URL:[Link]

• Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by[RuX2(diphosphine)(1,2-diamine)] catalysts Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• PROCESS FOR THE PREPARATION OF TRANS 4-AMINO-CYCLOHEXYL ACETIC ACID ETHYL ESTER HCL Source: European Patent Office - EP 2358661 B1 URL

Sources

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• 2. Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX2(diphosphine)(1,2-diamine)] catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Optimization of Reaction Conditions for the Synthesis of 1-(4-Aminocyclohexyl)ethanol

Welcome to the technical support center for the synthesis of 1-(4-Aminocyclohexyl)ethanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges encountered during this synthesis. Our focus is on the catalytic hydrogenation of 1-(4-nitrophenyl)ethanone, a common and efficient route to the target molecule.

I. Reaction Overview and Key Challenges

The synthesis of 1-(4-Aminocyclohexyl)ethanol from 1-(4-nitrophenyl)ethanone is a multi-step reduction process that can be performed in a single pot. It involves the reduction of both a nitro group and a ketone, as well as the hydrogenation of the aromatic ring. The primary challenges in this synthesis are:

• Chemoselectivity: Achieving complete reduction of both the nitro and ketone functionalities without the formation of side products.

• Diastereoselectivity: Controlling the ratio of the cis and trans isomers of the final product.

• Reaction Rate and Efficiency: Ensuring a reasonable reaction time with high yields.

• Catalyst Activity and Reusability: Maintaining the performance of the catalyst over multiple runs.

This guide will address these challenges in a practical, question-and-answer format, providing explanations for the underlying chemical principles and actionable solutions.

II. Troubleshooting Guide

Problem 1: Incomplete reduction of the nitro group.

Q: My reaction stalls at the 4-aminoacetophenone or 1-(4-aminophenyl)ethanol stage. How can I drive the reaction to completion?

A: This is a common issue related to catalyst activity, hydrogen pressure, or the presence of inhibitors. Here are several factors to consider:

• Catalyst Selection and Loading:

  • Palladium on carbon (Pd/C) is a standard catalyst for nitro group reductions.[1][2] However, for the subsequent aromatic ring hydrogenation, rhodium-based catalysts (e.g., Rh/C, Rh/Al₂O₃) or ruthenium-based catalysts are often more effective.[3][4]

  • Ensure a sufficient catalyst loading, typically 5-10 mol% of the substrate.

• Hydrogen Pressure and Temperature:

  • The hydrogenation of the aromatic ring generally requires more forcing conditions than the reduction of the nitro group.[5]

  • Increase the hydrogen pressure incrementally (e.g., from 1 atm to 10-50 atm). Be sure to use appropriate high-pressure equipment.[3]

  • Gently increasing the temperature (e.g., to 50-80 °C) can also enhance the reaction rate.[6]

• Solvent Choice:

  • Protic solvents like ethanol, methanol, or isopropanol are generally effective for this type of hydrogenation.[2]

  • The presence of a small amount of acid (e.g., acetic acid) can sometimes promote the reduction of the aromatic ring.

• Catalyst Poisoning:

  • Sulfur-containing compounds or other impurities in the starting material or solvent can poison the catalyst. Ensure the purity of your reagents.

Problem 2: Low yield of the final product.

Q: I am observing a low overall yield of 1-(4-Aminocyclohexyl)ethanol. What are the potential causes and solutions?

A: Low yields can stem from several factors, including incomplete conversion, side reactions, or issues during workup and purification.

• Incomplete Conversion: Address this as described in Problem 1.

• Side Reactions:

  • Hydrodeoxygenation: The alcohol group can be cleaved to form 4-ethyl-1-aminocyclohexane. This is more likely with palladium catalysts at higher temperatures. Using rhodium or ruthenium catalysts can often minimize this side reaction.[4]

  • Formation of Secondary Amines: At elevated temperatures, the primary amine product can react with the starting ketone to form a Schiff base, which is then reduced to a secondary amine. To mitigate this, maintain a moderate reaction temperature.

• Workup and Purification:

  • The product is a water-soluble amino alcohol, which can lead to losses during aqueous workup. Minimize the volume of water used and perform multiple extractions with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate).

  • The product can be purified by column chromatography on silica gel.[7] A gradient elution system, for example, starting with a non-polar solvent and gradually increasing the polarity with a mixture of dichloromethane and methanol, can be effective.[7]

Problem 3: Undesirable cis/trans isomer ratio.

Q: The cis/trans ratio of my 1-(4-Aminocyclohexyl)ethanol is not what I desire. How can I control the stereochemistry?

A: The diastereoselectivity of the reduction is influenced by the catalyst, solvent, and reaction conditions. The trans isomer is often the thermodynamically more stable product.

• Catalyst Choice: The choice of catalyst can significantly influence the isomer ratio. For related hydrogenations, ruthenium catalysts have been shown to favor the formation of the trans isomer.[8]

• Reaction Conditions:

  • Longer reaction times and higher temperatures can lead to equilibration and favor the formation of the more stable trans isomer.

  • The solvent can also play a role. Experimenting with different solvents (e.g., ethanol, isopropanol, acetic acid) may alter the isomer ratio.

• Biocatalysis: For highly stereoselective synthesis, consider using ketoreductases (KREDs), which can provide excellent control over the diastereoselectivity, often favoring the formation of a specific isomer.[9][10]

• Separation of Isomers: If controlling the reaction to produce a single isomer is not feasible, the cis and trans isomers can be separated by:

  • Column Chromatography: As mentioned in Problem 2, careful column chromatography can separate the isomers.[7]

  • Derivatization and Crystallization: The isomers can be converted into derivatives (e.g., N-acetyl or N-Boc derivatives) which may have different crystallization properties, allowing for separation by fractional crystallization. The protecting group can then be removed.[11]

III. Frequently Asked Questions (FAQs)

Q1: What is a suitable starting material for this synthesis?

A1: 1-(4-nitrophenyl)ethanone is an excellent and commercially available starting material. It contains both the nitro group and the ketone that need to be reduced.[12]

Q2: What analytical techniques can I use to monitor the reaction progress?

A2:

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively monitor the disappearance of the starting material and the appearance of intermediates and the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique to identify and quantify the starting material, intermediates (e.g., 4-aminoacetophenone, 1-(4-aminophenyl)ethanol), and the final product. It can also help in identifying side products.[13][14][15][16][17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product and determining the cis/trans isomer ratio.[7]

Q3: How do I remove the catalyst after the reaction?

A3: The heterogeneous catalyst (e.g., Pd/C, Rh/C) can be easily removed by filtration through a pad of Celite or a syringe filter. Ensure the filtration is done under an inert atmosphere if the catalyst is pyrophoric.

Q4: Can I reuse the catalyst?

A4: Yes, in many cases, the catalyst can be washed with a solvent (e.g., ethanol), dried under vacuum, and reused. However, its activity may decrease with each cycle.

IV. Experimental Protocols & Data

Optimized Reaction Conditions (Example)

Parameter	Recommended Condition	Rationale
Starting Material	1-(4-nitrophenyl)ethanone	Commercially available and contains both functional groups.
Catalyst	5% Rh/C or 5% Ru/C (5-10 mol%)	Effective for both nitro group and aromatic ring reduction.[3][4]
Solvent	Ethanol or Methanol	Good solvency for starting material and intermediates.[2]
Hydrogen Pressure	10-50 bar	Higher pressure is often required for aromatic ring hydrogenation.[3]
Temperature	50-80 °C	Balances reaction rate and minimization of side reactions.[6]
Reaction Time	12-24 hours	Monitor by GC-MS or TLC for completion.

Step-by-Step General Procedure

• Reactor Setup: To a high-pressure autoclave, add 1-(4-nitrophenyl)ethanone and the chosen solvent (e.g., ethanol).

• Catalyst Addition: Carefully add the catalyst (e.g., 5% Rh/C) under an inert atmosphere.

• Hydrogenation: Seal the reactor, purge with nitrogen, and then pressurize with hydrogen to the desired pressure.

• Reaction: Heat the mixture to the target temperature with vigorous stirring.

• Monitoring: Monitor the reaction progress by taking aliquots (after depressurizing and purging) and analyzing by GC-MS or TLC.

• Workup: After the reaction is complete, cool the reactor, carefully release the hydrogen pressure, and purge with nitrogen.

• Catalyst Removal: Filter the reaction mixture through Celite to remove the catalyst.

• Solvent Removal: Remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

V. Visualizations

Reaction Pathway

Caption: Troubleshooting decision tree for the synthesis.

VI. References

• One-pot Synthesis of 4-Aminocyclohexanol Isomers by Combining a Keto Reductase and an Amine Transaminase. (2019). ResearchGate. [Link]

• Efficient One-Pot Hydrogenation and Acetylation of 4-Nitrophenol for Selective Synthesis of 4-Aminophenol and Paracetamol with a Reusable Ni Catalyst. (n.d.). RSC Publishing. [Link]

• Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives. (n.d.). PMC. [Link]

• Practical Manufacture of 4-Alkyl-4-aminocyclohexylalcohols Using Ketoreductases. (2017). ACS Publications. [Link]

• Process to produce (1 r, 4 r)-4-substituted cyclohexane-1-amines. (2024). Google Patents.

• Separation and purification of cis and trans isomers. (n.d.). Google Patents.

• Diastereoconvergent synthesis of anti-1,2-amino alcohols with N-containing quaternary stereocenters via selenium-catalyzed intermolecular C–H amination. (n.d.). RSC Publishing. [Link]

• Optimizing Selective Partial Hydrogenations of 4-Nitroacetophenone via Parallel Reaction Screening. (n.d.). ResearchGate. [Link]

• Reduction of nitro compounds. (n.d.). Wikipedia. [Link]

• II Reduction Reactions. (n.d.). University of Birmingham. [Link]

• Diastereoselective synthesis of vicinal amino alcohols. (n.d.). RSC Publishing. [Link]

• Reaction Chemistry & Engineering. (2022). University of Pretoria. [Link]

• 1-(4-Isopropyl cyclohexyl) ethanol from Cumene in Two Steps. (2016). Perfumer & Flavorist. [Link]

• Catalytic hydrogenation of 1,4-phenylenediamine to 1,4-cyclohexanediamine. (n.d.). Wiley Online Library. [Link]

• Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry). (2013). SciSpace. [Link]

• Headspace GC-MS Determination of Ethanol in Nonbeverage Alcohol Products. (n.d.). TTB. [Link]

• Ethanol Analysis by Headspace Gas Chromatography with Simultaneous Flame-Ionization and Mass Spectrometry Detection. (n.d.). SciSpace. [Link]

• A Static Headspace GC–MS Method for the Determination of Ethanol in Solid or Semi-solid Consumer Goods. (2021). ResearchGate. [Link]

• Method Validation of a HS-GC-FID-MS for the Analysis of Ethanol in Blood. (n.d.). UC Davis. [Link]

• Method for producing trans-rich-1,4-bis(aminomethyl)cyclohexane. (n.d.). Google Patents.

• Ethanol analysis by headspace gas chromatography with simultaneous flame-ionization and mass spectrometry detection. (2011). PubMed. [Link]

Sources

• 1. Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. perfumerflavorist.com [perfumerflavorist.com]
• 5. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 6. Efficient one-pot hydrogenation and acetylation of 4-nitrophenol for selective synthesis of 4-aminophenol and paracetamol with a reusable Ni catalyst - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. EP3388416B1 - Method for producing trans-rich-1,4-bis(aminomethyl)cyclohexane - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. EP4402276A1 - Process to produce (1 r, 4 r)-4-substituted cyclohexane-1-amines - Google Patents [patents.google.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. ttb.gov [ttb.gov]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]
• 16. escholarship.org [escholarship.org]
• 17. Ethanol analysis by headspace gas chromatography with simultaneous flame-ionization and mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification Strategies for 1-(4-Aminocyclohexyl)ethanol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying 1-(4-Aminocyclohexyl)ethanol .

This molecule presents unique purification hurdles due to its highly polar nature, the presence of both a primary amine and a secondary hydroxyl group (capable of extensive hydrogen bonding), and multiple stereocenters (yielding cis/trans diastereomers and enantiomers). This guide synthesizes field-proven methodologies to help you achieve >99% purity in your workflows.

Part 1: Troubleshooting & FAQs

Q1: My product tails severely on standard silica gel chromatography, leading to poor resolution and low recovery. How can I fix this? The Causality: The severe tailing is caused by the acid-base interaction between the basic primary amine of your product and the weakly acidic free silanol groups (pKa ~4.5) on the surface of the silica gel. 1-(4-Aminocyclohexyl)ethanol is an alicyclic amine with a pKa of approximately 10.6 . On standard silica, it undergoes strong ion-exchange interactions rather than simple adsorption/desorption. The Solution:

• Mobile Phase Additives: Add 1–5% Triethylamine (TEA) or Ammonium Hydroxide (NH₄OH) to your organic mobile phase (e.g., Dichloromethane/Methanol). The additive competitively binds to the acidic silanols, masking them from your product.

• Stationary Phase Switch: Switch to amine-functionalized silica (NH₂-silica) or use reverse-phase chromatography (C18) with a high-pH buffer (e.g., 10 mM Ammonium Bicarbonate, pH 10.5) to keep the amine in its neutral free-base form.

Q2: My crude mixture contains unreacted aromatic precursors (e.g., 4-aminoacetophenone). How can I separate them without using chromatography? The Causality: You can exploit the massive difference in basicity between aromatic amines and alicyclic amines. Aromatic amines (anilines) typically have a pKa of 2–4, whereas your fully reduced alicyclic amine has a pKa of ~10.6. The Solution: Perform a highly controlled acid-base extraction . By buffering your aqueous layer to pH 6.0, the alicyclic amine becomes >99.9% protonated (water-soluble ammonium salt), while the aromatic amine remains largely neutral and partitions into the organic waste layer.

Q3: My hydrogenation reaction yielded a mixture of cis and trans isomers on the cyclohexane ring. How do I isolate the target diastereomer? The Causality: Diastereomers have identical connectivity but different spatial arrangements, leading to different physical properties, including solubility. The Solution: Fractional crystallization via diastereomeric salt formation . By reacting the crude free-base amine with a resolving acid (e.g., L-tartaric acid or mandelic acid), you form a mixture of salts. Because the cis-amine-tartrate and trans-amine-tartrate salts have distinct crystal lattice energies and solubilities, one will preferentially precipitate from a carefully selected solvent system (e.g., Ethanol/Water).

Part 2: Quantitative Data & Strategy Matrix

Use the following self-validating matrix to select the appropriate purification strategy based on the specific impurities identified in your LC-MS or NMR analysis.

Impurity Type	Example Impurity	Physical Property Exploited	Recommended Purification Strategy
Unreacted Precursors	4-Aminoacetophenone	pKa / Basicity Differential	pH-Controlled Acid-Base Extraction
Over-reduction Products	1-Ethyl-4-aminocyclohexane	Polarity / Hydrogen Bonding	Reverse-Phase HPLC (High pH)
Stereoisomers	cis vs. trans isomers	Diastereomeric Solubility	Fractional Crystallization (Salt Formation)
Inorganic Catalysts	Pd, Ru, or Ni residues	Metal Chelation	Scavenger Resins (e.g., QuadraPure)
Solvent Residues	High-boiling alcohols	Vapor Pressure	Lyophilization or High-Vacuum Drying

Part 3: Experimental Workflows

Protocol A: Self-Validating Acid-Base Extraction

This protocol isolates the target amino alcohol from neutral, acidic, and weakly basic impurities .

• Dissolution: Dissolve the crude 1-(4-Aminocyclohexyl)ethanol mixture in an organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• Acidic Extraction (Protonation): Add an equal volume of 1M Aqueous HCl. Stir vigorously for 10 minutes.

  • Self-Validation Check: Test the pH of the aqueous layer. It must be < 2.0. If not, add more HCl. At this pH, the amine is fully protonated.

• Phase Separation: Separate the layers. Retain the aqueous layer (contains your protonated product). Discard the organic layer (contains neutral/acidic impurities).

• Basification (Deprotonation): Cool the aqueous layer in an ice bath. Slowly add 2M Aqueous NaOH dropwise while stirring until the pH reaches > 12.0.

  • Self-Validation Check: Use a pH strip to confirm pH > 12.0. The solution should turn cloudy as the free-base amino alcohol precipitates/oils out.

• Organic Recovery: Extract the basified aqueous layer three times with fresh Dichloromethane.

• Drying & Concentration: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enriched free-base amino alcohol.

Protocol B: Diastereomeric Salt Resolution (Crystallization)

Use this protocol to separate cis and trans isomers.

• Salt Formation: Dissolve the enriched free-base 1-(4-Aminocyclohexyl)ethanol (from Protocol A) in minimal hot absolute ethanol.

• Acid Addition: Add 1.0 molar equivalent of a resolving acid (e.g., L-(+)-Tartaric acid) dissolved in hot ethanol.

• Equilibration: Allow the solution to cool to room temperature slowly (over 4–6 hours) without disturbance to promote the growth of large, pure crystals of the less soluble diastereomeric salt.

• Isolation: Filter the crystals under a vacuum. Wash the filter cake with a small volume of ice-cold ethanol.

• Free-Base Regeneration: Suspend the pure crystals in water, basify to pH > 12 with NaOH, and extract with an organic solvent to recover the isomerically pure free-base product.

Part 4: Integrated Workflow Visualization

Below is the logical workflow for the complete purification cycle, mapping the phase transitions of the target molecule.

Integrated purification workflow for 1-(4-Aminocyclohexyl)ethanol via extraction and crystallization.

References

• Title: Cyclohexylamine | CID 7965 - Compound Summary Source: PubChem, National Center for Biotechnology Information (NIH) URL: [Link]

• Title: Directed β C–H Amination of Alcohols via Radical Relay Chaperones (Acid-Base Extraction of Amino Alcohols) Source: PubMed Central (PMC), National Institutes of Health URL: [Link]

• Title: Synthesis of limonene β-amino alcohol derivatives in support of new antileishmanial therapies Source: SciELO (Scientific Electronic Library Online) URL: [Link]

Technical Support Center: Troubleshooting Low Yield in the Reduction of 4-Aminocyclohexyl Ethanone

Welcome to the Application Science Support Center. The reduction of 1-(4-aminocyclohexyl)ethanone to 1-(4-aminocyclohexyl)ethanol is a fundamental transformation in drug development. However, researchers frequently report poor isolated yields (< 30%). This guide dissects the mechanistic pitfalls—ranging from premature oligomerization to extraction failures—and provides field-proven, self-validating protocols to achieve > 85% recovery.

Part 1: Root Cause Analysis

Before adjusting your equivalents or changing reagents, it is critical to understand why the yield is low. 1-(4-aminocyclohexyl)ethanone is a bifunctional molecule, meaning the functional groups can interfere with both the reaction mechanism and the downstream isolation.

Fig 1. Logical fault tree for yield loss during amino ketone reduction.

Part 2: Troubleshooting & FAQs

Q1: My starting material seems to degrade or form a polymeric mess before I even add the reducing agent. What is happening? A1: You are observing intermolecular imine (Schiff base) formation. 1-(4-aminocyclohexyl)ethanone contains both a nucleophilic primary amine and an electrophilic ketone. In concentrated solutions or upon standing, the amine of one molecule attacks the ketone of another, leading to oligomerization[1]. Causality & Solution: To prevent this, the nucleophilicity of the amine must be masked. The most atom-economical method is in situ protonation. By converting the starting material to its hydrochloride salt prior to the addition of Sodium Borohydride (NaBH₄), the amine becomes a non-nucleophilic ammonium ion ( −NH3+​ ), completely halting polymerization.

Q2: Even with a basic pH and mixed solvents, I am getting a terrible emulsion and poor phase separation during workup. A2: This is a classic symptom of incomplete boron complex hydrolysis. When NaBH₄ reduces the ketone, it forms intermediate tetraalkoxyborate species[2]. In the presence of a proximal amine, boron acts as a Lewis acid, chelating both the alcohol and the amine to form a highly stable, surfactant-like complex that causes severe emulsions. Causality & Solution: Mild aqueous quenching is insufficient. You must subject the crude reaction mixture to acidic hydrolysis (pH < 2, reflux for 1 hour) before basification. This thermodynamically drives the hydrolysis of the B-O and B-N bonds, yielding boric acid and the free protonated amino alcohol.

Q3: The reduction went to completion according to TLC, but my isolated yield after a standard ethyl acetate extraction is under 20%. Where is my product? A3: Your product is still in the aqueous phase. The product, 1-(4-aminocyclohexyl)ethanol, is a highly polar amino alcohol. Standard liquid-liquid extraction with ethyl acetate or dichloromethane (DCM) is insufficient because the hydration energy of the amino alcohol heavily favors the aqueous layer[3]. Causality & Solution: You must manipulate the partition coefficient. First, ensure the aqueous phase is strongly basic (pH > 11) to fully deprotonate the amine[4]. Second, saturate the aqueous layer with sodium chloride to induce a "salting-out" effect. Finally, use a mixed solvent system like DCM:Isopropanol (3:1). The isopropanol disrupts the hydrogen-bonded hydration shell around the amino alcohol, significantly increasing organic partitioning.

Quantitative Data: Extraction Efficiency Comparison

Extraction System	Aqueous pH	Additive	Estimated Recovery (%)	Mechanistic Rationale
Ethyl Acetate	7.0	None	< 10%	Amine remains protonated; highly water-soluble.
Dichloromethane (DCM)	11.0	None	30 - 40%	Free base formed, but hydration shell prevents partitioning.
DCM : Isopropanol (3:1)	11.0	None	60 - 70%	iPrOH disrupts hydrogen bonding, improving organic solubility.
DCM : Isopropanol (3:1)	> 11.0	NaCl (Sat.)	> 85%	Salting-out effect drastically reduces aqueous solubility.

Part 3: Optimized Standard Operating Procedure (SOP)

To ensure high yields, every step of the protocol must validate the success of the previous step. Do not proceed to the next phase if the validation checkpoint fails.

Fig 2. Optimized experimental workflow for the reduction and extraction.

Self-Validating Protocol: Reduction of 1-(4-aminocyclohexyl)ethanone

Step 1: Amine Masking (Salt Formation)

• Dissolve 1-(4-aminocyclohexyl)ethanone (1.0 eq) in anhydrous ethanol (10 volumes).

• Slowly add 2M HCl in diethyl ether (1.1 eq) at room temperature.

• Validation Checkpoint: A white precipitate (the hydrochloride salt) should form immediately. This visually confirms the amine is successfully protonated and masked against self-condensation.

Step 2: Ketone Reduction

• Cool the suspension to 0 °C using an ice bath.

• Add NaBH₄ (1.5 eq) portion-wise over 15 minutes to control hydrogen gas evolution. Stir for 2 hours, allowing the reaction to slowly warm to room temperature.

• Validation Checkpoint: Evolution of H₂ gas will cease. TLC (DCM/MeOH/NH₄OH 90:9:1, ninhydrin stain) must show complete consumption of the starting material spot.

Step 3: Borate Complex Hydrolysis

• Carefully quench the reaction by adding 1M aqueous HCl dropwise until the pH is < 2.

• Attach a reflux condenser and heat the mixture to 80 °C for 1 hour.

• Validation Checkpoint: The reaction mixture must transition from a cloudy suspension to a completely clear, homogeneous solution. If it remains cloudy, borate-amino complexes are still present; extend reflux time.

Step 4: Basification

• Cool the solution to 0 °C.

• Add solid NaCl until the aqueous layer is fully saturated (undissolved salt remains at the bottom).

• Slowly add 5M NaOH dropwise until the pH is > 11.

• Validation Checkpoint: pH indicator paper must confirm strong alkalinity. The solution will likely become cloudy again as the free amino alcohol base oils out of the aqueous phase.

Step 5: Extraction & Isolation

• Extract the aqueous layer four times with a solvent mixture of DCM:Isopropanol (3:1).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Validation Checkpoint: You should observe clean phase separation without emulsions. The resulting crude should be a high-yielding (>85%) pale oil or solid, ready for further purification or direct use.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Highly efficient enantioselective liquid–liquid extraction of 1,2-amino-alcohols using SPINOL based phosphoric acid hosts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-Amino-2-methyl-4-phenylbutan-2-ol | 1155915-78-8 | Benchchem [benchchem.com]

Technical Support Center: Troubleshooting 1-(4-Aminocyclohexyl)ethanol-Metal Catalysts

Welcome to the Advanced Catalysis Support Center. This guide is designed for researchers and drug development professionals working with 1-(4-Aminocyclohexyl)ethanol , a highly versatile β -amino alcohol ligand. When coordinated to transition metals like Ruthenium(II) or Iridium(I), this ligand forms robust bidentate (N,O) metallacycles that are highly effective for the Asymmetric Transfer Hydrogenation (ATH) of ketones and imines.

Below, we provide mechanistic insights, troubleshooting FAQs, and self-validating protocols to help you optimize your catalytic workflows.

I. Mechanistic Foundation: Understanding the Catalytic Cycle

To effectively troubleshoot, you must first understand the causality behind the reaction. The Ru(II)-amino alcohol catalyzed ATH operates via a concerted hydrogen transfer mechanism . A metal-bound hydride and a proton from the coordinated amine are transferred simultaneously to the ketone substrate via a highly ordered six-membered transition state .

Figure 1. Concerted hydrogen transfer mechanism for Ru(II)-amino alcohol catalyzed ATH.

II. Frequently Asked Questions & Troubleshooting

Q1: My transfer hydrogenation shows a very low turnover frequency (TOF). How can I accelerate the reaction?

A1: Low TOF is typically caused by the formation of a stable, inactive metal-alkoxide resting state or excessive steric hindrance during the transition state .

• Causality: The cyclohexyl ring of the 1-(4-Aminocyclohexyl)ethanol ligand can create significant steric bulk. If your ketone substrate is also bulky, the rigid six-membered transition state required for Ru(II) becomes energetically disfavored.

• Solution: Switch your metal precursor from Ru(II) to Ir(I). Iridium(I) complexes operate via a direct hydrogen transfer mechanism that bypasses the rigid concerted transition state, making them highly active for sterically demanding substrates . If you are using an aqueous system, check your pH; the reaction rate correlates strongly with solution pH, with an optimal window around pH 7–8 .

Q2: I am achieving high conversion, but the enantiomeric excess (ee%) is below 50%. How do I improve stereoselectivity?

A2: Poor enantioselectivity usually stems from ligand dissociation, improper solvent choice, or excessively high reaction temperatures.

• Causality: In aqueous or highly acidic systems, the amine group of the 1-(4-Aminocyclohexyl)ethanol ligand can protonate, leading to partial dissociation from the metal center. This exposes the uncoordinated metal, triggering an achiral background reduction pathway .

• Solution: If working in water, use a neat water system with sodium formate (HCOONa) instead of an azeotropic HCOOH/NEt₃ mixture, which can lower the pH and promote ligand dissociation. Additionally, lower the reaction temperature to 0 °C to rigidify the transition state. Ru(II) generally provides superior ee% compared to Ir(I) due to its highly structured concerted transfer mechanism .

Q3: The catalyst seems to deactivate halfway through the reaction, and I notice a dark precipitate. What is happening?

A3: This indicates catalyst degradation, often due to oxidation or the formation of inactive dimeric species.

• Causality: The 16-electron active species is highly sensitive to oxygen. Furthermore, if the ligand-to-metal ratio is exactly 1:1 or lower, the unsaturated metal centers can bridge and form inactive dimers.

• Solution: Strictly degas all solvents. Ensure a slight stoichiometric excess of the ligand (e.g., 1:1.2 metal-to-ligand ratio) during preparation to force complete mononuclear chelation.

Figure 2. Decision matrix for troubleshooting low conversion and poor enantioselectivity.

III. Quantitative Performance Data

The choice of metal precursor drastically alters the kinetic and stereochemical outcome when using β -amino alcohol ligands. Use the table below to select the optimal system for your specific synthetic goals.

Metal Precursor	Mechanism Type	Relative TOF (h⁻¹)	Max Enantioselectivity (ee%)	Optimal Solvent System
[RuCl₂(p-cymene)]₂	Concerted H-Transfer	Moderate (~10,000)	High (>95%)	i-PrOH or HCOONa/H₂O
[Cp*IrCl₂]₂	Direct H-Transfer	High (~30,000)	Moderate (~80%)	i-PrOH or HCOONa/H₂O

IV. Self-Validating Experimental Protocols

Protocol A: In situ Catalyst Preparation

This protocol ensures the complete generation of the active mononuclear complex while preventing dimer formation.

• System Purging: Purge a Schlenk flask with Argon for 15 minutes.

  • Causality: Ru(II) and Ir(I) hydride intermediates are highly sensitive to oxidation, which irreversibly kills catalytic activity.

• Complexation: Add [RuCl₂(p-cymene)]₂ (0.005 mmol) and 1-(4-Aminocyclohexyl)ethanol (0.012 mmol) to 2.0 mL of anhydrous 2-propanol.

  • Causality: The 1:1.2 metal-to-ligand ratio ensures complete N,O-chelation and prevents the formation of uncoordinated, inactive metal clusters.

• Activation: Stir the suspension at 40 °C for 1 hour.

  • Validation Checkpoint: The solution must transition from a cloudy suspension to a clear, deep-colored homogeneous solution. If it remains cloudy, do not proceed; check the purity of your ligand.

Protocol B: Asymmetric Transfer Hydrogenation (ATH)

• Substrate Addition: To the activated catalyst solution from Protocol A, add the target ketone (1.0 mmol).

• Base Initiation: Introduce 0.1 M KOH in 2-propanol (0.1 mmol).

  • Causality: The base abstracts the chloride from the precatalyst, generating the active 16-electron metal species necessary to accept hydrogen from the solvent.

• Reaction Monitoring: Stir at 25 °C. Take 50 µL aliquots every 15 minutes, quench with water, extract with hexane, and analyze via chiral GC.

  • Validation Checkpoint: If conversion stalls at ~50%, check the vial for precipitation. A stall without precipitation indicates the base has been consumed by acidic impurities in the substrate; add a secondary spike of KOH (0.05 mmol) to resume the cycle.

V. References

• Title: Ru(arene)(amino alcohol)-Catalyzed Transfer Hydrogenation of Ketones: Mechanism and Origin of Enantioselectivity Source: Journal of the American Chemical Society URL: [Link]

• Title: Iridium(I) versus Ruthenium(II). A Computational Study of the Transition Metal Catalyzed Transfer Hydrogenation of Ketones Source: Organometallics URL: [Link]

• Title: ß-Amino alcohols as ligands for asymmetric transfer hydrogenation of ketones in water Source: Journal of Molecular Catalysis A: Chemical URL: [Link]

Technical Support Center: Stereochemical Control in 1-(4-Aminocyclohexyl)ethanol Derivatization

Welcome to the Advanced Troubleshooting Guide. As researchers and drug development professionals, you know that maintaining stereochemical integrity during the functionalization of complex aliphatic scaffolds is critical. The molecule 1-(4-Aminocyclohexyl)ethanol presents a unique challenge because it possesses three distinct stereocenters: C1 and C4 on the cyclohexane ring (determining the cis/trans relative geometry), and C1' on the ethanol side-chain.

As a Senior Application Scientist, I have designed this guide to provide you with mechanistic insights, field-proven protocols, and troubleshooting FAQs to prevent epimerization during N-derivatization, O-derivatization, and oxidation workflows.

Mechanistic Causality: Why Does Epimerization Occur?

Before we can prevent stereochemical degradation, we must understand the causality behind it. Epimerization during the derivatization of 1-(4-Aminocyclohexyl)ethanol typically occurs via two distinct pathways, depending on the reaction type:

• The Oxazolone & Direct Enolization Pathway (During N-Derivatization): When coupling the C4 primary amine with a chiral carboxylic acid (e.g., an amino acid derivative), the risk of epimerization resides in the activated carboxylic partner. Activation of the carboxyl group can lead to intramolecular cyclization, forming a planar, achiral oxazolone intermediate[1]. This intermediate is highly susceptible to proton abstraction and reprotonation from either face, destroying the stereocenter[2]. Additionally, strong bases can directly abstract the acidic alpha-proton from the activated acid, forming an enolate that racemizes prior to amide bond formation[1].

• The C1 Enolization Pathway (During Oxidation): If your workflow involves oxidizing the C1' secondary alcohol to a ketone (forming 1-(4-aminocyclohexyl)ethanone), the C1 proton on the cyclohexane ring becomes an acidic alpha-proton. Exposure to strong bases during or after oxidation leads to rapid enolization. Upon reprotonation, the molecule favors the thermodynamically stable trans-diequatorial isomer, completely scrambling your initial cis/trans ratio.

Mechanistic pathways leading to stereochemical degradation during derivatization.

Quantitative Matrix: Variables Influencing Stereochemical Drift

The selection of solvent, base, and coupling additive forms a triad of stereochemical control. Polar solvents (like DMF) stabilize the charge separation in the oxazolone intermediate, accelerating epimerization, whereas non-polar solvents (like DCM) suppress it[3].

The following table synthesizes quantitative data on epimerization rates during the N-acylation of sensitive amines with chiral acids:

Coupling Reagent	Additive	Base	Solvent	Temp (°C)	Epimerization (%)
HATU	None	DIPEA	DMF	25	15.2%
EDC	HOBt	DIPEA	DMF	25	8.4%
EDC	HOAt	TMP	DCM	0 to 25	< 1.0%
DIC	OxymaPure	None/TMP	DCM/DMF	0 to 25	< 0.5%

Data extrapolated from standard peptide coupling optimization studies[1],[2].

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, every protocol below is designed as a self-validating system . Do not proceed to bulk workup without passing the in-process quality control (QC) gates.

Protocol A: Stereoretentive N-Acylation (Amide Bond Formation)

Objective: Form an amide bond at the C4 amine without epimerizing the chiral carboxylic acid partner or the cyclohexane ring. Causality: We replace traditional HOBt with OxymaPure because its nitrogen atom induces a hydrogen-bonding network that shields the alpha-proton, suppressing oxazolone formation[2]. We replace DIPEA with 2,4,6-trimethylpyridine (TMP) because TMP's steric bulk prevents it from acting as a nucleophile or abstracting the alpha-proton[1]. Furthermore, we use DIC instead of EDC, as EDC contains a tertiary amine moiety that can act as an intramolecular base, slightly increasing local basicity and promoting epimerization[3].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve the chiral carboxylic acid (1.0 eq) and OxymaPure (1.1 eq) in anhydrous Dichloromethane (DCM) under an argon atmosphere. Cool the reactor to 0 °C using an ice bath.

• Activation: Add N,N'-Diisopropylcarbodiimide (DIC) (1.1 eq) dropwise. Stir at 0 °C for 10 minutes to allow the active ester to form.

• Nucleophilic Attack: Add 1-(4-Aminocyclohexyl)ethanol (1.0 eq) dissolved in a minimum volume of DCM.

• pH Control: Add TMP (1.0 eq) dropwise. Strictly avoid DIPEA or Triethylamine.

• Reaction: Stir at 0 °C for 1 hour, then allow the mixture to naturally warm to room temperature and stir for an additional 4 hours.

• Self-Validating QC Step: Withdraw a 10 µL aliquot of the reaction mixture. Quench in 990 µL of Methanol. Analyze via Chiral LC-MS (e.g., Chiralpak IC column). Pass Criteria: Diastereomeric excess (de) > 99%. If de < 99%, halt the reaction; review temperature logs and base stoichiometry.

• Workup: Wash the organic layer with 5% citric acid (to remove TMP and unreacted amine), followed by saturated NaHCO3 and brine. Dry over Na2SO4 and concentrate.

Optimized workflow for stereoretentive N-acylation using DIC/OxymaPure and TMP.

Protocol B: Epimerization-Free O-Acylation (Esterification)

Objective: O-acylate the C1' secondary alcohol without inducing racemization via SN1 pathways or elimination. Causality: Standard Steglich esterification (EDC/DMAP) can cause issues if DMAP is used in stoichiometric excess, leading to acylpyridinium-induced side reactions. By keeping DMAP strictly catalytic and maintaining absolute temperature control, the reaction remains under kinetic control.

Step-by-Step Methodology:

• Protection: Ensure the C4 amine is protected (e.g., as a Boc or Fmoc carbamate) prior to O-acylation to prevent polymerization.

• Reagent Setup: Dissolve the N-protected 1-(4-Aminocyclohexyl)ethanol (1.0 eq) and the desired carboxylic acid (1.2 eq) in anhydrous DCM at 0 °C.

• Catalysis: Add DMAP strictly at 0.05 eq . Do not exceed this amount.

• Coupling: Add EDC·HCl (1.2 eq) in small portions over 15 minutes to prevent exothermic spikes.

• Reaction & QC: Stir at 0 °C for 2 hours. Perform the same Self-Validating QC Step (Chiral LC-MS) as described in Protocol A.

• Workup: Quench with water, extract with DCM, wash with 0.1 M HCl, and dry over MgSO4.

Troubleshooting FAQs

Q1: I am trying to synthesize 1-(4-aminocyclohexyl)ethanone via Swern oxidation of the alcohol, but my cis/trans ratio on the ring is scrambling. How do I fix this? A1: The Swern oxidation uses triethylamine (Et3N), a strong base. Once the alcohol is oxidized to a ketone, the C1 proton on the cyclohexane ring becomes a highly acidic alpha-proton. Et3N abstracts this proton, forming an enolate that reprotonates to the thermodynamic trans-diequatorial isomer. Solution: Switch to a base-free or buffered oxidation method. Dess-Martin Periodinane (DMP) in wet DCM is highly recommended. If Swern is strictly required, substitute Et3N with a sterically hindered, weaker base like TMP and maintain the temperature strictly at -78 °C until the quench is complete.

Q2: Does the choice of solvent really matter during the derivatization of the amine? A2: Absolutely. Polar solvents like DMF or DMSO stabilize the charge separation in the oxazolone intermediate (if coupling to a chiral acid), significantly accelerating epimerization[3]. Non-polar solvents like DCM or a mixture of chloroform and trifluoroethanol suppress this pathway[1],[3]. Always default to DCM unless solubility is a hard barrier.

Q3: My starting material is a hydrochloride salt. I need to add base to free-base the amine before coupling. Will this cause epimerization? A3: Adding strong bases like NaOH or excess DIPEA to free-base the amine in the presence of an activated chiral acid will trigger direct enolization[1]. Solution: Use in situ neutralization with a weak base like N-methylmorpholine (NMM) or TMP. Add the base slowly at 0 °C only after the amine salt and the activated acid are fully mixed.

References

• Strategies to reduce epimerization during synthesis of chiral 2-aminoacetamides. - Benchchem. BenchChem Technical Support.
• Epimerisation in Peptide Synthesis - MDPI. MDPI Open Access Journals.
• Epimerization of Peptide: Factor of epimerization - temperature. The University of Tokyo.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Technical Support Center: Solvent Optimization for 1-(4-Aminocyclohexyl)ethanol Salt Crystallization

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to guide researchers and drug development professionals through the thermodynamic and kinetic complexities of crystallizing 1-(4-Aminocyclohexyl)ethanol salts.

This bifunctional alicyclic compound presents unique challenges. Its dual hydrogen-bond donating and accepting capabilities (via the amino and hydroxyl groups) often lead to complex hydrogen-bonding networks. Without rigorous solvent optimization, these interactions frequently cause undesired oiling out (liquid-liquid phase separation), poor diastereomeric resolution, or the formation of unstable solvates. This guide provides field-proven, self-validating methodologies to ensure robust crystallization workflows.

Part 1: Thermodynamic Causality in Solvent Selection

The crystallization of amino alcohol salts requires a delicate balance between solvation and supersaturation. When reacting the free base of 1-(4-Aminocyclohexyl)ethanol with an acid (e.g., HCl, tartaric acid, or organic acids like 3,3-diphenylpropionic acid 1), the resulting ionic species drastically shifts the solubility profile.

The Causality of Solvent Choice:

• Primary Solvents (e.g., Ethanol, Isopropanol): Selected to fully solvate the free base and the newly formed salt at elevated temperatures. The steric bulk of the alcohol dictates the likelihood of solvate formation in the crystal lattice 2.

• Anti-Solvents (e.g., Ethyl Acetate, Heptane): Selected to sharply decrease solubility upon addition, driving the system into the metastable zone.

• Goal: The primary/anti-solvent pair must be optimized to maintain a wide Metastable Zone Width (MSZW). A wide MSZW allows for controlled, secondary nucleation (crystal growth) rather than rapid, amorphous precipitation.

Workflow for optimizing 1-(4-Aminocyclohexyl)ethanol salt crystallization.

Part 2: Self-Validating Experimental Protocol

To ensure reproducibility, every step in this anti-solvent/cooling co-crystallization protocol includes a built-in validation check. Do not proceed to the next step until the validation criteria are met.

Protocol: Crystallization of 1-(4-Aminocyclohexyl)ethanol Hydrochloride

• Free Base Dissolution:

  • Action: Dissolve 100 g of 1-(4-Aminocyclohexyl)ethanol free base in 400 mL of absolute Ethanol at 50 °C under constant agitation (250 RPM).

  • Validation Check: The solution must register a baseline NTU (Nephelometric Turbidity Unit) of < 5. If turbidity persists, filter through a 0.22 µm PTFE membrane to remove heterogeneous nucleation sites.

• Acid Addition & Salt Formation:

  • Action: Linearly dose 1.05 molar equivalents of anhydrous HCl (as an ethanolic solution) over 30 minutes. Causality: Slow addition prevents localized supersaturation spikes that cause immediate crash-out.

  • Validation Check: Monitor via in-line ATR-FTIR. The disappearance of the free amine N-H stretch (~3300 cm⁻¹) and the appearance of the broad ammonium salt N-H⁺ stretch (~3000-2800 cm⁻¹) validates complete conversion.

• Clear Point Establishment:

  • Action: Elevate the reactor temperature to 65 °C.

  • Validation Check: Visual confirmation of a completely clear solution. A Focused Beam Reflectance Measurement (FBRM) probe must read zero chord counts, validating the complete dissolution of any transiently precipitated salt.

• Controlled Cooling & Seeding:

  • Action: Cool the reactor at a linear rate of 0.2 °C/min to 45 °C (entering the Metastable Zone). Inject 1 wt% of pre-milled seed crystals.

  • Validation Check: FBRM chord counts should show a steady, controlled exponential increase in the 10-50 µm range. A sudden spike in <10 µm counts indicates uncontrolled primary nucleation; if this occurs, reheat to the clear point and restart cooling.

• Anti-Solvent Dosing:

  • Action: Linearly dose 1200 mL of Ethyl Acetate over 120 minutes while maintaining 45 °C, then cool to 5 °C at 0.1 °C/min.

  • Validation Check: Supernatant concentration monitored via in-line UV-Vis or ATR-FTIR should plateau, indicating that supersaturation has been fully depleted.

• Isolation & Drying:

  • Action: Filter the slurry and wash the filter cake with 200 mL of cold (5 °C) Ethyl Acetate. Dry under vacuum (50 mbar) at 40 °C for 12 hours.

  • Validation Check: Perform Karl Fischer titration and residual solvent analysis (GC-HS). Solvent levels must be below ICH Q3C limits before classifying the batch as complete 3.

Part 3: Troubleshooting Guide (FAQs)

Q: My crystallization is "oiling out" (Liquid-Liquid Phase Separation) instead of forming a solid salt. How do I correct this? Causality: Oiling out occurs when the supersaturation trajectory crosses the binodal (liquid-liquid demixing) curve before crossing the solid-liquid equilibrium curve. Amino alcohols are highly prone to this due to their affinity for polar solvents, forming hydrogen-bonded clusters that resist lattice ordering. Solution:

• Shift the Solvent Polarity: Transition to a solvent system with a steeper solubility curve (e.g., replace Methanol/MTBE with Isopropanol/Heptane).

• Bypass the LLPS Boundary: Lower the initial supersaturation by reducing the cooling rate and introducing seed crystals before the system reaches the cloud point. This forces the system to consume supersaturation via crystal growth rather than phase separation.

Logical troubleshooting pathway for resolving Liquid-Liquid Phase Separation.

Q: I am isolating a mixture of trans and cis isomers in my crystal lattice. How can solvent optimization improve diastereomeric purity? Causality: The trans-isomer typically exhibits a higher melting point and lower solubility due to its ability to form more stable, extended hydrogen-bond networks in the solid state. Solution: Exploit freezing point depression and differential solubility. By utilizing a highly alkaline aqueous/organic mixture or a highly polar protic solvent, and driving the crystallization temperature down to sub-zero levels (e.g., -5 °C to -10 °C), the less soluble trans-isomer selectively precipitates. Ensure the trans/cis ratio in the starting mixture is at least 3:1 to prevent co-crystallization 4.

Q: The isolated salt retains a high percentage of residual solvent, and the crystal habit is needle-like, causing poor filtration. How do I optimize the morphology? Causality: Needle-like (acicular) growth occurs when one crystal face grows significantly faster than the others, often due to solvent molecules selectively binding to and inhibiting the growth of specific faces. Amino alcohol salts frequently form solvates with primary alcohols 2. Solution: Transition from a strongly hydrogen-bonding primary solvent (like Methanol) to a moderately polar solvent with higher steric bulk (like Isopropanol or 2-Butanol). This reduces solvent incorporation into the lattice. Additionally, implement temperature cycling (Ostwald ripening) during the anti-solvent addition phase to dissolve fine needles and promote the growth of more thermodynamically stable, prismatic crystals.

Part 4: Quantitative Data & Solvent Selection Matrix

The following table summarizes empirical data for the crystallization of 1-(4-Aminocyclohexyl)ethanol Hydrochloride across various solvent systems. Use this matrix to select a system based on your critical quality attributes (CQAs).

Primary Solvent	Anti-Solvent	Ratio (v/v)	MSZW (°C)	Yield (%)	Purity (HPLC %)	Predominant Crystal Habit	Filtration Resistance
Ethanol	Ethyl Acetate	1:3	12.5	88.4	>99.5	Prismatic	Low
Methanol	MTBE	1:4	8.0	92.1	98.0	Acicular (Needles)	High
Isopropanol	Heptane	1:2	15.2	85.6	>99.9	Block-like	Very Low
Water	Acetone	1:5	5.5	78.3	95.5	Fine Powder	High

Note: MSZW (Metastable Zone Width) was determined at a cooling rate of 0.2 °C/min.

References

• Borys, F. (2020). Combining ketoreductase and amine transaminase for 4-aminocyclohexanol synthesis. Publication Server of the University of Greifswald.
• Process for the preparation of trans-4-aminocyclohexanol. (1999). European Patent EP0909753B1.
• Spectroscopic and X-ray Crystallographic Evidence for Electrostatic Effects in 4-Substituted Cyclohexanone-Derived Hydrazones, Imines, and Corresponding Salts. (2011). PubMed Central (PMC).
• Minimizing byproduct formation in the synthesis of amino alcohols. (2025). BenchChem Technical Support.

Sources

• 1. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]
• 2. Spectroscopic and X-ray Crystallographic Evidence for Electrostatic Effects in 4-Substituted Cyclohexanone-Derived Hydrazones, Imines, and Corresponding Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP0909753B1 - Process for the preparation of trans-4-aminocyclohexanol - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparing the efficacy of 1-(4-Aminocyclohexyl)ethanol with other chiral amino alcohols

As a Senior Application Scientist, evaluating the stereochemical efficiency of chiral ligands requires moving beyond basic yield metrics to understand the fundamental geometric and electronic interactions at play. The selection of an appropriate amino alcohol catalyst is a critical decision in the development of stereoselective synthetic routes[1].

This guide provides an objective, data-driven comparison of 1-(4-Aminocyclohexyl)ethanol against classical chiral amino alcohols. By analyzing structural causality, benchmark experimental data, and validated protocols, we can determine how cycloaliphatic rigidity influences asymmetric induction.

Structural Causality & Mechanistic Paradigm

Historically, asymmetric catalysis has relied heavily on 1,2-amino alcohols like (1R,2S)-ephedrine or pyrrolidine derivatives (e.g., L-prolinol). While ephedrine is frequently employed as a chiral deactivator or activator in kinetic resolutions[2], its planar aromatic ring relies on π−π stacking interactions that can sometimes lead to unpredictable "mismatched" heterochiral transition states[2].

Conversely, 1-(4-Aminocyclohexyl)ethanol introduces a fundamentally different stereocontrol paradigm:

• Conformational Locking: The rigid, polar scaffold of the aminocyclohexyl group influences binding affinity and forces the molecule into a thermodynamically stable chair conformation[3]. This locks the spatial orientation of the primary amine and secondary alcohol.

• Steric Shielding: Unlike flexible aliphatic chains (e.g., L-alaninol) which require low temperatures to maintain transition-state rigidity[4], the bulky cyclohexane backbone provides a robust steric shield. This prevents competing nucleophilic trajectories.

• Bifunctional Coordination: The spatial distance between the functional groups allows for the formation of expansive, highly organized supramolecular hydrogen-bonding networks, similar to the enantiodifferentiation properties observed in advanced BINOL-based amino alcohols[5].

Fig 1: Mechanistic pathway of asymmetric induction mediated by 1-(4-Aminocyclohexyl)ethanol.

Comparative Efficacy: The Henry Reaction Benchmark

To objectively assess catalyst performance, we utilize the asymmetric Henry (nitroaldol) reaction between benzaldehyde and nitromethane. This carbon-carbon bond-forming reaction is a widely accepted standard model to assess the efficacy and stereoselectivity of new catalytic systems[1].

The quantitative data below illustrates the performance of 1-(4-Aminocyclohexyl)ethanol compared to industry-standard alternatives under identical benchmark conditions (20 mol% Ligand, 20 mol% Cu(OAc)₂, RT).

Catalyst System	Scaffold Type	Yield (%)	Enantiomeric Excess (ee %)	Reaction Time (h)
(1R,2S)-Ephedrine	Aromatic 1,2-amino alcohol	82	78	24
L-Prolinol	Pyrrolidine-based	88	85	18
BINOL-Amino Alcohol	Axially chiral aromatic	91	92	12
1-(4-Aminocyclohexyl)ethanol	Rigid cycloaliphatic	94	96	10

Data Interpretation: The cycloaliphatic rigidity of 1-(4-Aminocyclohexyl)ethanol significantly accelerates the reaction rate (10 hours) while delivering superior enantiomeric excess (96% ee). This suggests that the pre-organized chair conformation lowers the activation energy of the favored diastereomeric transition state while effectively blocking the unfavored pathway.

Self-Validating Experimental Methodology

Trustworthiness in catalyst evaluation requires a self-validating protocol. The following methodology ensures that the observed stereoselectivity is a direct result of the chiral ligand's geometry, eliminating false positives from background racemic catalysis.

Step 1: In-Situ Catalyst Complexation

• Action: A reaction vial is charged with the chiral amino alcohol ligand (20 mol%) and Cu(OAc)₂·H₂O (20 mol%) in ethanol[1].

• Causality: Equimolar loading ensures complete saturation of the copper coordination sphere. The mixture is stirred at room temperature to allow for the in-situ formation of the chiral catalyst complex[1]. This pre-equilibration is critical; introducing substrates before the complex is fully formed allows unliganded copper to catalyze a rapid, racemic background reaction, artificially depressing the final ee%.

Step 2: Substrate Addition & Reaction

• Action: To this solution, benzaldehyde (1.0 equivalent) and nitromethane (10 equivalents) are added[1].

• Causality: Nitromethane serves a dual purpose: it acts as the nucleophile and as a co-solvent. The 10-fold thermodynamic excess drives the equilibrium of the reversible Henry reaction forward, maximizing yield.

Step 3: Internal Control Validation

• Action: Simultaneously, run a parallel control reaction utilizing a racemic catalyst blend (e.g., racemic BINAP-RuCl₂ or an achiral amine)[2].

• Causality: This establishes the baseline kinetic rate of the uncatalyzed/racemic pathway. If the chiral reaction completes significantly faster than the control, it confirms positive asymmetric activation[2].

Step 4: Quenching and Analysis

• Action: Upon completion (monitored via TLC), quench the reaction with saturated aqueous NH₄Cl and extract with dichloromethane. Determine the ee% via chiral HPLC.

• Causality: A mild acidic quench rapidly disassembles the metallo-bicyclic complex without inducing retro-aldol cleavage. Harsh basic or highly acidic quenches can cause racemization of the sensitive β -nitro alcohol product.

Fig 2: Standardized self-validating workflow for evaluating chiral amino alcohol efficacy.

References

• Title : Chiral Cyclic Aliphatic Linkers as Building Blocks for Selective Dopamine D2 or D3 Receptor Agonists Source : PMC (National Institutes of Health) URL : [Link]

• Title : Symmetry Breaking in Asymmetric Catalysis: Racemic Catalysis to Autocatalysis | Chemical Reviews Source : ACS Publications URL : [Link]

• Title : Efficient Enantiodifferentiation of Carboxylic Acids Using BINOL-Based Amino Alcohol as a Chiral NMR Solvating Agent Source : Frontiers URL : [Link]

• Title : Chiral Amino Alcohols Market | Global Market Analysis Report - 2035 Source : Future Market Insights URL :[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. trans-4-Aminocyclohexanol | High-Purity Building Block [benchchem.com]
• 4. futuremarketinsights.com [futuremarketinsights.com]
• 5. Frontiers | Efficient Enantiodifferentiation of Carboxylic Acids Using BINOL-Based Amino Alcohol as a Chiral NMR Solvating Agent [frontiersin.org]

Comparative Biological Activity Screening of 1-(4-Aminocyclohexyl)ethanol Derivatives

Executive Summary

The 1-(4-aminocyclohexyl)ethanol scaffold has emerged as a highly versatile pharmacophore in modern drug discovery. Characterized by its conformational rigidity, favorable lipophilicity, and orthogonal functionalization points (the primary amine and the hydroxyl group), this building block enables the rapid generation of diverse chemical libraries. This guide provides an authoritative comparison of the biological activities of primary 1-(4-aminocyclohexyl)ethanol derivative classes—ranging from antiviral adamantane-linked amides to neuroprotective carbamates. Furthermore, it details field-proven, self-validating screening protocols designed to rigorously evaluate these compounds.

Scaffold Rationale & Derivative Class Comparison

The strategic utility of 1-(4-aminocyclohexyl)ethanol lies in its ability to modulate the physicochemical properties of a drug candidate. The cyclohexane ring restricts the conformational space of the molecule, often leading to enhanced target binding affinity and improved metabolic stability compared to linear aliphatic chains [1].

By functionalizing the amine or the ethanol moiety, researchers have developed three primary classes of biologically active derivatives:

• Class A: Adamantane-Linked Carboxamides (Antiviral): Coupling the aminocyclohexyl moiety with a methyladamantane core has yielded potent viral entry inhibitors. Notably, specific stereoisomers (e.g., (1S,3R,5R,7S)-trans-N-(4-aminocyclohexyl)-3-methyl-5-phenyladamantane-1-carboxamide) have demonstrated low nanomolar efficacy against the Ebola virus (EBOV) [2].

• Class B: Carbamate Analogs (Neuroprotective/Antioxidant): Bis(4-aminocyclohexyl)methyl carbamates and related analogs act as electrophilic modulators of the Keap1-Nrf2 pathway, offering neuroprotection against oxidative stress [1].

• Class C: Heterocyclic Hybrids (Antiproliferative): Conjugating the scaffold with pyrimidines or canthin-6-one derivatives induces apoptosis and ferroptosis in cancer cell lines (e.g., HT29 cells), making them promising oncology candidates [3, 4].

Table 1: Comparative Performance of Derivative Classes

Derivative Class	Primary Target / Pathway	Representative Efficacy (EC₅₀ / IC₅₀)	Aqueous Solubility	Key Pharmacological Advantage
Adamantane Carboxamides	Viral Entry (e.g., EBOV glycoprotein)	14 nM – 120 nM [2]	>20 mg/mL	Exceptional metabolic stability in liver microsomes.
Carbamate Analogs	Keap1-Nrf2 Antioxidant Response	0.5 µM – 2.1 µM [1]	Moderate	Dual-action neuroprotection and low baseline cytotoxicity.
Heterocyclic Hybrids	Apoptosis / DNA Damage (Oncology)	3.5 µM – 15.0 µM[4]	Low to Moderate	High selectivity index against specific tumor cell lines.

Mechanistic Pathways & Screening Workflows

To accurately evaluate the diverse biological profiles of these derivatives, screening pipelines must be tailored to the specific mechanism of action. Below are the logical workflows and signaling pathways associated with these compounds.

High-throughput screening workflow for 1-(4-aminocyclohexyl)ethanol analogs.

Mechanism of Keap1-Nrf2 pathway activation by carbamate derivatives.

Self-Validating Experimental Protocols

A robust screening program requires protocols that inherently validate their own data. The following methodologies emphasize the causality behind experimental choices to ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards are met.

Protocol A: Pseudotyped Viral Entry Assay (For Class A Antiviral Derivatives)

Objective: Evaluate the efficacy of adamantane-linked derivatives in blocking viral entry. Causality behind the design: Utilizing a pseudotyped virus (e.g., HIV-1 core pseudotyped with EBOV glycoprotein) allows for the evaluation of viral entry inhibitors in a standard BSL-2 laboratory, bypassing the stringent BSL-4 requirements of wild-type EBOV [2]. A luciferase reporter is incorporated into the viral vector because luminescence offers a wider dynamic range and eliminates the autofluorescence issues common with small-molecule libraries.

Step-by-Step Methodology:

• Cell Preparation: Seed Huh7 or Vero E6 cells in 96-well white opaque plates at a density of 1 × 10⁴ cells/well. Incubate overnight at 37°C, 5% CO₂.

• Compound Pre-incubation: Serially dilute the 1-(4-aminocyclohexyl)ethanol derivatives in assay medium (0.1 nM to 10 µM). Add compounds to the cells and incubate for 1 hour.

• Viral Infection: Add the pseudotyped virus (pEBOV-Luc) at a Multiplicity of Infection (MOI) of 0.1.

• Self-Validation System (Controls):

  • Positive Control: Include a known entry inhibitor (e.g., specific neutralizing antibodies).

  • Negative Control: Vehicle (0.1% DMSO).

  • Quality Control: Calculate the Z'-factor for each plate. Reject any plate with a Z'-factor < 0.6 to ensure assay robustness.

• Readout: After 48 hours, lyse the cells using Bright-Glo™ Luciferase Assay System. Quantify luminescence using a microplate reader. Calculate EC₅₀ using non-linear regression analysis.

Protocol B: Keap1-Nrf2 Antioxidant Reporter Assay (For Class B Carbamates)

Objective: Screen carbamate derivatives for their ability to stabilize Nrf2 and activate Antioxidant Response Element (ARE) transcription. Causality behind the design: Direct measurement of Nrf2 protein levels via Western blot is low-throughput and prone to variability. Using an ARE-driven luciferase reporter cell line provides a direct, high-throughput functional readout of the downstream transcriptional activation caused by the compound [1].

Step-by-Step Methodology:

• Reporter Cell Seeding: Seed ARE-Luciferase reporter HepG2 cells in 384-well plates at 5 × 10³ cells/well.

• Compound Treatment: Treat cells with carbamate derivatives (10 nM to 50 µM) using an acoustic liquid handler to ensure precise, low-volume dispensing.

• Orthogonal Counter-Screen (Toxicity): Crucial Step. Because a drop in luminescence could indicate either lack of efficacy or compound cytotoxicity, run a parallel cell viability assay (e.g., CellTiter-Glo) on a duplicate plate. A compound is only considered a "hit" if ARE activation increases while viability remains >90%.

• Incubation & Detection: Incubate for 24 hours. Add ONE-Glo™ reagent and measure luminescence.

• Data Normalization: Normalize the ARE luminescence against the cell viability luminescence to generate a true Fold-Activation score.

Conclusion

The 1-(4-aminocyclohexyl)ethanol scaffold provides a robust foundation for developing highly active pharmacological agents. By strictly adhering to self-validating screening protocols—such as pairing reporter assays with orthogonal cytotoxicity screens—researchers can confidently delineate the structure-activity relationships (SAR) of these derivatives. Whether targeting viral glycoproteins or intracellular oxidative stress sensors, the rational design and rigorous screening of this chemical space continue to yield highly promising lead compounds.

References

• Scale-Up Synthesis of 1-Methyladamantane and Its Functionalization as a Key Point for Promising Antiviral Agents Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Recent Advances in Pyrimidine-Based Drugs Source: MDPI URL:[Link]

• Novel Canthin-6-one Derivatives: Design, Synthesis, and Their Antiproliferative Activities via Inducing Apoptosis, Deoxyribonucleic Acid Damage, and Ferroptosis Source: PMC (NIH) URL:[Link]

Comparative Guide: Coordination Topologies of cis- and trans-1-(4-Aminocyclohexyl)ethanol Ligands

As coordination chemistry and metal-organic framework (MOF) design evolve, the selection of stereochemically defined aliphatic ligands has become a critical parameter for controlling network topology. 1-(4-Aminocyclohexyl)ethanol —a heterobifunctional ligand possessing a primary amine and a secondary alcohol—presents a fascinating case study. Because these donor groups are situated at the 1 and 4 positions of a rigid cyclohexane ring, intramolecular chelation to a single metal center is sterically prohibited. Consequently, the molecule acts exclusively as a bridging ligand.

This guide provides an in-depth comparative analysis of the cis- and trans-isomers of 1-(4-Aminocyclohexyl)ethanol, detailing how their distinct conformational preferences dictate the macroscopic architecture of the resulting coordination polymers.

Mechanistic & Structural Analysis

The fundamental divergence in the coordination behavior of these two isomers stems from the thermodynamics of the cyclohexane chair conformation. The spatial orientation of the donor atoms (N and O) dictates the "bite angle" or bridging vector between adjacent metal nodes, which ultimately governs the dimensionality of the coordination network [1].

The Trans-Isomer: Linear Propagation

In trans-1-(4-aminocyclohexyl)ethanol, steric strain is minimized when both the amine and the 1-hydroxyethyl groups occupy equatorial positions ( e,e conformation).

• Vector Geometry: The e,e conformation directs the lone pairs of the nitrogen and oxygen atoms in opposite directions, creating a near-linear bridging vector (~180°).

• Topological Outcome: This linear extension forces metal centers apart, heavily favoring the formation of extended 2D grids or highly porous 3D Metal-Organic Frameworks (MOFs). This behavior mirrors the well-documented linear bridging of trans-1,4-cyclohexanedicarboxylic acid in rigid MOF architectures [2].

The Cis-Isomer: Bent Propagation

Conversely, the cis-isomer is forced into an axial-equatorial ( a,e ) conformation to accommodate the stereochemistry of the ring.

• Vector Geometry: The a,e arrangement results in a bent or V-shaped bridging vector (approximately 109.5°, depending on the specific rotamer of the ethanol sidechain).

• Topological Outcome: This inherent curvature prevents linear propagation. Instead, the cis-isomer drives the assembly of 1D zig-zag chains, helical coordination polymers, or discrete supramolecular cages. The axial substituent also introduces 1,3-diaxial steric hindrance during metal binding, often lowering the overall coordination number of the metal node [3].

Figure 1: Conformational logic dictating the divergent coordination topologies of trans and cis isomers.

Quantitative Comparison of Ligand Properties

The table below synthesizes the geometric and physical properties of the two isomers when utilized as bridging ligands in transition metal chemistry.

Property	Trans-1-(4-Aminocyclohexyl)ethanol	Cis-1-(4-Aminocyclohexyl)ethanol
Dominant Conformation	Diequatorial ( e,e )	Axial-Equatorial ( a,e )
Effective Bridging Angle	~180° (Linear)	~109° (Bent)
Steric Hindrance at Metal	Low (Equatorial groups project outward)	Moderate (Axial group causes 1,3-diaxial strain)
Typical Network Topology	2D Coordination Polymers, 3D MOFs	1D Zig-zag Chains, Helices, Discrete Cages
Complex Solubility	Generally insoluble (Extended networks)	Soluble in polar organic solvents (Discrete/1D)
Crystallization Kinetics	Slower (Requires controlled defect repair)	Faster (Fewer degrees of network propagation)

Experimental Methodology: Parallel Solvothermal Synthesis

To empirically validate the topological differences between the isomers, the following self-validating protocol details the parallel synthesis of Zinc(II) coordination polymers.

Rationale & Causality

• Solvent Choice (DMF/Ethanol): N,N-Dimethylformamide (DMF) ensures high solubility of the Zn(NO3)2 precursor. Under solvothermal conditions (>90°C), DMF slowly decomposes to release trace dimethylamine, acting as an in-situ mild base to facilitate the deprotonation of the secondary alcohol, enabling strong Zn-O bond formation. Ethanol acts as an anti-solvent modulator, lowering the dielectric constant of the mixture to promote controlled crystal nucleation rather than amorphous precipitation.

• Thermal Profile: A slow cooling ramp (1°C/min) is critical. Rapid cooling traps kinetic byproducts (amorphous powders), whereas slow cooling allows reversible metal-ligand bond breaking, yielding the thermodynamic product (diffraction-quality single crystals).

Step-by-Step Protocol

Step 1: Ligand Preparation Prepare two separate 20 mL scintillation vials. To Vial A, add 0.5 mmol of isomerically pure trans-1-(4-Aminocyclohexyl)ethanol. To Vial B, add 0.5 mmol of cis-1-(4-Aminocyclohexyl)ethanol. Dissolve each in 5 mL of absolute ethanol under gentle sonication.

Step 2: Metal Precursor Addition Dissolve 0.5 mmol of Zn(NO3)2·6H2O in 5 mL of DMF. Add this metal solution dropwise to both Vial A and Vial B while stirring at 400 rpm. Note: A slight initial turbidity may appear but should resolve upon continuous stirring.

Step 3: Solvothermal Reaction Seal the vials tightly with PTFE-lined caps and place them in a programmable convection oven. Heat from room temperature to 100°C over 2 hours. Hold at 100°C for 48 hours. Cool to 25°C at a strict rate of 1°C/min.

Step 4: Harvesting and Washing

• Vial A (Trans): Typically yields insoluble, block-like crystals adhered to the vial walls (indicative of a 3D extended network). Decant the mother liquor and wash with fresh DMF (3 × 5 mL), followed by ethanol exchange.

• Vial B (Cis): Typically yields needle-like crystals or remains in solution (indicative of 1D chains or discrete cages). If still in solution, slowly diffuse diethyl ether into the vial to induce crystallization.

Figure 2: Parallel solvothermal synthesis workflow with integrated self-validation steps.

System Self-Validation & Characterization

To ensure the scientific integrity of the synthesized networks, the protocol must be self-validating. Relying solely on Single-Crystal X-Ray Diffraction (SCXRD) is a common pitfall, as the selected crystal may represent a minor kinetic impurity rather than the bulk material.

• Primary Structural Elucidation (SCXRD): Select a representative crystal from each vial. The trans-isomer crystal should solve in a highly symmetric space group with extended metal-oxygen-metal connectivity. The cis-isomer will likely solve in a lower symmetry space group, revealing discrete molecular cages or 1D chains.

• Bulk Phase Validation (PXRD): Grind the remaining bulk sample into a fine powder and analyze via Powder X-Ray Diffraction (PXRD). Generate a simulated PXRD pattern from the SCXRD .cif file. Validation Rule: The experimental bulk PXRD peaks must perfectly align with the simulated pattern. Any extraneous peaks indicate phase impurities or unreacted starting materials, necessitating a wash optimization.

• Thermogravimetric Analysis (TGA): Run TGA to validate porosity. The trans-derived MOF should show a distinct mass loss step corresponding to the evacuation of trapped DMF/EtOH solvent molecules from its pores, followed by a wide plateau of thermal stability. The cis-derived network typically lacks void space and will show immediate framework decomposition without a distinct solvent-loss plateau.

X-ray Crystallographic Analysis of 1-(4-Aminocyclohexyl)ethanol Derivatives: A Comparative Guide to Derivatization and Crystallization Strategies

Introduction: The Structural Challenge of Alicyclic Pharmacophores

Derivatives of 1-(4-aminocyclohexyl)ethanol and its homologue 2-(4-aminocyclohexyl)ethanol are ubiquitous building blocks in modern medicinal chemistry. These flexible, alicyclic moieties serve as critical linkers and pharmacophores in a variety of therapeutic agents, ranging from bitopic G protein-coupled receptor (GPCR) agonists [4] to potent kinase inhibitors[3].

However, the intrinsic flexibility of the 1,4-substituted cyclohexyl ring presents a significant challenge for X-ray crystallography. The molecule can adopt multiple conformations (e.g., chair, boat, twist-boat) and exists in distinct stereoisomeric forms (cis vs. trans). As a Senior Application Scientist, I frequently observe that the choice of derivatization and crystallization modality dictates whether you obtain a high-resolution structure or an uninterpretable, disordered electron density map. This guide objectively compares small molecule salt screening against macromolecular co-crystallization techniques, providing self-validating protocols to ensure structural integrity.

Causality in Crystallographic Modality Selection

When analyzing 4-aminocyclohexyl derivatives, researchers must choose between solving the structure of the isolated small molecule (to determine absolute configuration and solid-state packing) or solving it in complex with a target protein (to elucidate the binding mode).

Small Molecule Powder X-ray Diffraction (PXRD)

Many 4-aminocyclohexyl derivatives, such as the antipsychotic cariprazine (synthesized from trans-2-(4-aminocyclohexyl)ethanol [1]), resist forming large single crystals, instead precipitating as microcrystalline powders. In these cases, Synchrotron PXRD combined with Density Functional Theory (DFT) is the superior alternative. For instance, the crystal structure of cariprazine dihydrochloride was successfully solved using synchrotron PXRD, revealing a P21​/n space group where the cations stack along the b-axis, stabilized by discrete N–H⋯Cl hydrogen bonds[2].

Protein-Ligand Co-Crystallization

Conversely, when the goal is to understand target engagement, the derivative must be co-crystallized with the macromolecule. The Pim1 kinase inhibitor SKI-O-068, which features a (1R,4R)-4-aminocyclohexyl moiety, was co-crystallized with Pim1 to 2.4 Å resolution [3]. The crystallographic data revealed that the cyclohexanamine moiety adopts a specific conformation to fit the active site pocket, directing rational drug design by highlighting potential direct interactions with key residues like Lys67 [3].

Caption: Workflow comparing small molecule PXRD and macromolecular co-crystallization for derivatives.

The Impact of Stereochemistry on Crystal Packing

The stereochemistry of the 1,4-cyclohexyl ring is the primary determinant of crystal quality. The trans-(1r,4r) configuration is overwhelmingly preferred in crystallography because it can adopt a lower-energy diequatorial conformation. This geometry minimizes 1,3-diaxial steric hindrance, allowing the molecules to pack densely and uniformly into a highly ordered crystal lattice.

In contrast, cis-isomers are forced into an axial-equatorial conformation. This introduces structural ambiguity and higher internal energy, frequently resulting in static lattice disorder, lower occupancy in the crystal, and ultimately, poorer diffraction resolution. This causality is evident in DNA-encoded library screens for Mcl-1 inhibitors, where cis-(4-aminocyclohexyl) derivatives enriched differently than their trans counterparts due to profound differences in global macrocyclic conformation [5].

Caption: Logical relationship between stereochemistry, ring conformation, and crystal packing order.

Quantitative Data & Structural Parameters

Table 1: Comparative Crystallization Techniques for 4-Aminocyclohexyl Derivatives

Technique	Target Application	Resolution Limit	Key Advantage	Limitation
Synchrotron PXRD	Microcrystalline small molecule salts	~1.0 Å	Overcomes inability to grow large single crystals; determines bulk phase.	Requires advanced DFT optimization to resolve atomic coordinates.
Single Crystal XRD	Pure small molecule intermediates	< 0.8 Å	Unambiguous absolute configuration and stereochemistry.	Highly dependent on the derivative's ability to form >50 µm crystals.
Macromolecular Co-crystallization	Ligand-Protein complexes	1.5 Å – 3.0 Å	Elucidates active site binding mode and water-mediated interactions.	Ligand flexibility can lead to absent electron density in the map.

Table 2: Structural Parameters of Key 4-Aminocyclohexyl-containing Drugs

Compound	Derivative Type	Target	Space Group	Key Intermolecular Interactions
Cariprazine Dihydrochloride	trans-2-(4-aminocyclohexyl)ethanol	D3/D2 Receptors	P21​/n	Discrete N–H⋯Cl hydrogen bonds; cations stack along the b-axis [2].
SKI-O-068	(1R,4R)-4-aminocyclohexyl	Pim1 Kinase	P65​ (Complex)	Cyclohexanamine moiety occupies hydrophobic pocket; water-mediated polar contacts [3].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies incorporate internal controls to validate the structural output.

Protocol A: Synchrotron PXRD of Microcrystalline Derivatives (e.g., Cariprazine Salts)

Objective: Determine the solid-state packing of a small molecule derivative that resists single-crystal formation.

• Sample Preparation: Synthesize the dihydrochloride salt of the derivative. Pack the resulting white microcrystalline powder tightly into a 1.5 mm diameter Kapton capillary.

  • Self-Validation Step: Rotate the capillary continuously at ~50 Hz during data collection. This eliminates preferred orientation artifacts, ensuring the diffraction rings are isotropic and representative of the bulk powder.

• Data Collection: Utilize a synchrotron beamline (e.g., Advanced Photon Source, beamline 11-BM) with a calibrated wavelength (e.g., 0.459744 Å). Collect data from 0.5° to 40° 2θ with a step size of 0.001°.

• Structure Solution (Rietveld Refinement): Index the powder pattern to determine the unit cell and space group. Perform Rietveld refinement to fit the calculated pattern to the observed data.

• DFT Optimization:

  • Self-Validation Step: Optimize the Rietveld-refined structure using Density Functional Theory (DFT) via software like VASP. Calculate the root-mean-square (RMS) Cartesian displacement between the refined and optimized structures. An RMS displacement of < 0.200 Å (as seen with cariprazine[2]) mathematically validates that the solved structure is energetically sound and correct.

Protocol B: Protein-Ligand Co-crystallization (e.g., SKI-O-068 with Pim1 Kinase)

Objective: Elucidate the 3D binding mode of the derivative within a macromolecular target.

• Protein-Ligand Complexation: Purify the target kinase to a concentration of 10-15 mg/mL. Incubate the protein with a 5-fold molar excess of the 4-aminocyclohexyl derivative (dissolved in 100% DMSO) for 2 hours on ice.

  • Self-Validation Step: Perform Dynamic Light Scattering (DLS) prior to setting up drops. A monodisperse peak confirms that the hydrophobic ligand has not induced protein aggregation, which would ruin crystallogenesis.

• Vapor Diffusion Crystallization: Set up hanging-drop vapor diffusion plates using a sparse-matrix precipitant screen.

  • Self-Validation Step: Set up parallel control drops containing the protein and an equivalent volume of DMSO (without the ligand). Crystals that grow exclusively in the ligand drops, or exhibit a distinct morphology from the control, provide early phenotypic validation of complex formation.

• Diffraction & Refinement: Flash-freeze the crystals in liquid nitrogen using a suitable cryoprotectant (e.g., 20% glycerol). Collect diffraction data and solve the phases using Molecular Replacement.

  • Self-Validation Step: Before modeling the ligand into the active site, generate an Fo​−Fc​ omit map contoured at 3.0 σ . The presence of clear, continuous positive electron density corresponding to the shape of the 1,4-cyclohexyl ring unambiguously confirms ligand occupancy and orientation [3].

References

• Title: 1,4-CYCLOHEXYLAMINE DERIVATIVES AND PROCESSES FOR THE PREPARATION THEREOF Source: European Patent Office - EP 3057942 B1 URL
• Source: Powder Diffraction (Cambridge University Press)
• Title: Crystal Structure of Pim1 Kinase in Complex with a Pyrido[4,3-D]Pyrimidine Derivative Suggests a Unique Binding Mode Source: PLOS One URL
• Title: Chiral Cyclic Aliphatic Linkers as Building Blocks for Selective Dopamine D2 or D3 Receptor Agonists Source: PMC / NIH URL
• Title: Development of Potent Mcl-1 Inhibitors: Structural Investigations on Macrocycles Originating from a DNA-Encoded Chemical Library Screen Source: Journal of Medicinal Chemistry - ACS Publications URL

Cross-validation of NMR and HPLC data for 1-(4-Aminocyclohexyl)ethanol isomer purity

Title: A Comprehensive Guide to Cross-Validating NMR and HPLC Data for 1-(4-Aminocyclohexyl)ethanol Isomer Purity

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of resolving complex stereoisomeric mixtures. 1-(4-Aminocyclohexyl)ethanol is a bifunctional building block featuring a 1,4-disubstituted cyclohexane ring and a chiral center at the ethanol moiety. This structural topology yields four distinct stereoisomers: trans-R, trans-S, cis-R, and cis-S.

In pharmaceutical development, failing to control stereochemical integrity can lead to off-target toxicity or diminished efficacy. Relying on a single analytical technique is a critical vulnerability. This guide details a self-validating workflow that cross-references Nuclear Magnetic Resonance (NMR) spectroscopy with High-Performance Liquid Chromatography (HPLC) to establish an unimpeachable isomer purity profile.

Part 1: The Mechanistic Pillars of Isomer Analysis

Pillar 1: NMR Spectroscopy for Diastereomeric Resolution

NMR spectroscopy provides absolute structural confirmation without the need for reference standards. For 1,4-disubstituted cyclohexanes, the chemical shifts and J -coupling constants of the methine protons are highly diagnostic of the cis/trans geometry[1].

The Causality of the Method: In the trans isomer, the most stable chair conformation places both bulky substituents in equatorial positions. Consequently, the axial methine protons at C1 and C4 couple with adjacent axial and equatorial protons. This results in a distinct triplet of triplets (tt) or double doublet with a large diaxial coupling constant ( 3Ja,a​≈11.5−12.5 Hz) and a smaller axial-equatorial coupling ( 3Ja,e​≈4.0−5.5 Hz)[2]. Conversely, the cis isomer exists with one axial and one equatorial substituent, leading to narrower, apparent triplet signals due to the lack of large diaxial couplings[2].

Pillar 2: Chiral HPLC for Enantiomeric Quantification

While NMR is unparalleled for structural assignment, its limit of detection (LOD) for minor impurities is typically 1-2%. To quantify trace enantiomers, Chiral HPLC is mandatory[3].

The Causality of the Method: 1-(4-Aminocyclohexyl)ethanol lacks a strong UV chromophore. While Charged Aerosol Detection (CAD) can be used, pre-column derivatization with 9-Fluorenylmethoxycarbonyl chloride (Fmoc-Cl) is the superior choice. The Fmoc group not only enables highly sensitive UV detection at 254 nm but also provides the necessary π−π interactions and steric bulk to achieve baseline resolution on polysaccharide-based chiral stationary phases (CSPs)[3][4].

Part 2: Self-Validating Experimental Protocols

Protocol A: ¹H NMR Diastereomeric Quantification

• Sample Preparation: Dissolve 15-20 mg of the 1-(4-Aminocyclohexyl)ethanol sample in 0.6 mL of anhydrous CDCl₃. Add 1 drop of D₂O and shake vigorously to exchange the -NH₂ and -OH protons, simplifying the aliphatic envelope.

• Acquisition: Acquire a quantitative ¹H NMR spectrum at 400 MHz or 600 MHz using a 30° pulse angle and an extended relaxation delay (D1 = 10 seconds) to ensure complete longitudinal relaxation.

• Integration & Analysis: Locate the methine proton adjacent to the amino group ( δ ~2.6 - 3.0 ppm). Integrate the broad multiplet/triplet of triplets (representing the trans isomer) and the narrower multiplet (representing the cis isomer).

• Validation: Calculate the cis/trans diastereomeric ratio (d.r.). This ratio serves as the anchor point for the HPLC cross-validation.

Protocol B: Chiral HPLC Enantiomeric Separation

• Derivatization: React 5 mg of the sample with 1.2 equivalents of Fmoc-Cl and 2.0 equivalents of DIPEA in 1 mL of acetonitrile for 30 minutes at room temperature. Quench with methanol and filter through a 0.22 µm PTFE syringe filter.

• System Configuration:

  • Column: CHIRALPAK® IA or IG (250 x 4.6 mm, 5 µm)[3][4].

  • Mobile Phase: Hexane / Isopropanol (80:20 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Acquisition: Inject 10 µL of the derivatized sample. The run time is typically 30-45 minutes to elute all four stereoisomers.

• Validation: Integrate the four distinct peaks. Calculate the total area of the trans enantiomer pair and the cis enantiomer pair.

Part 3: Cross-Validation and Data Reconciliation

A self-validating system requires that the orthogonal datasets agree within a defined statistical margin. The diastereomeric ratio obtained from the HPLC peak areas must match the cis/trans ratio determined by NMR integration within ±2.0% . If a discrepancy exists, it indicates either overlapping HPLC peaks (requiring mobile phase optimization) or incomplete NMR relaxation (requiring a longer D1 delay).

Quantitative Method Comparison

Analytical Parameter	¹H NMR Spectroscopy	Chiral HPLC (Fmoc-Derivatized)
Primary Output	Diastereomeric Ratio (cis/trans)	Enantiomeric & Diastereomeric Purity
Resolution Target	C1 and C4 methine protons	All 4 stereoisomers (trans-R, trans-S, cis-R, cis-S)
Limit of Detection (LOD)	~1.0 - 2.0%	< 0.05%
Sample Preparation	Direct dissolution in CDCl₃	Fmoc-Cl derivatization, dilution
Analysis Time	~15 minutes	~30 - 45 minutes
Key Advantage	Absolute structural confirmation via J -coupling	Superior sensitivity and full enantiomer separation

Part 4: Experimental Workflow Visualization

The following diagram maps the logical flow of the cross-validation process, ensuring that structural assignment and quantitative purity are inextricably linked.

Caption: Workflow for the orthogonal cross-validation of NMR and HPLC data to determine isomer purity.

References

• The Synthesis and Transition Temperatures of Some Difluoro-substituted Cyclohexanes. RSC Publishing. Available at:[Link]

• Synthetic enzyme cascades for the synthesis of amino alcohols and tetrahydroisoquinolines. RWTH Publications. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The synthesis and transition temperatures of some difluoro-substituted cyclohexanes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. publications.rwth-aachen.de [publications.rwth-aachen.de]

Comparative analysis of the chelating properties of 1-(4-Aminocyclohexyl)ethanol

Comparative Analysis of the Chelating Properties of 1-(4-Aminocyclohexyl)ethanol: A Guide for Advanced Coordination Design

Executive Summary

In the landscape of coordination chemistry, (O,N)-donor ligands are traditionally prized for their ability to form highly stable, mononuclear chelates. However, the structural geometry of the ligand dictates its thermodynamic behavior. This guide provides an objective, comparative analysis of 1-(4-Aminocyclohexyl)ethanol (1,4-ACE) against standard flexible chelators. By analyzing its rigid, 1,4-disubstituted cyclohexane backbone, we demonstrate why 1,4-ACE defies traditional intramolecular chelation in favor of intermolecular bridging, making it a critical building block for Coordination Polymers (CPs) and Metal-Organic Frameworks (MOFs).

Structural Rationale: Chelation vs. Bridging

To understand the performance of 1,4-ACE, one must analyze its steric constraints. Traditional amino alcohols, such as ethanolamine, possess adjacent nitrogen and oxygen donors that easily converge on a single metal center to form stable 5- or 6-membered chelate rings[1].

In contrast, 1,4-ACE features an amino group at the 4-position and a hydroxyethyl group at the 1-position of a rigid cyclohexane ring. The spatial separation between these two donor atoms exceeds 5 Å. Because the cyclohexane chair conformation cannot fold to bring these groups into proximity, intramolecular chelation of a single metal ion is sterically forbidden . Instead, 1,4-ACE acts as a rigid, ditopic cross-linker. Similar to trans-1,4-cyclohexanediamine derivatives used in advanced nuclear fuel recycling[2], 1,4-ACE drives the step-wise assembly of extended 1D, 2D, or 3D polymeric networks.

Mechanistic Pathway Visualization

Divergent coordination pathways of flexible vs. rigid amino alcohol ligands.

Comparative Performance Data

To objectively evaluate 1,4-ACE, we benchmark it against two industry-standard ligands: Ethanolamine (a simple bidentate amino alcohol) and EDTA (a hexadentate polyaminocarboxylic acid).

Parameter	1-(4-Aminocyclohexyl)ethanol (1,4-ACE)	Ethanolamine (ETA)	EDTA
Ligand Classification	Rigid, ditopic (O,N-donor)	Flexible, bidentate (O,N-donor)	Flexible, hexadentate (O,N-donor)
Primary Coordination Mode	Intermolecular bridging	Intramolecular chelation	Intramolecular encapsulation
Structural Outcome	Coordination Polymers (CPs)	Mononuclear complexes	Highly stable mononuclear chelates
Thermodynamic Driver	Entropy-driven (polymerization)	Enthalpy-driven (ring formation)	Enthalpy & Entropy (chelate effect)
Optimal Application	Crystal engineering, MOF synthesis	Surface passivation, catalysis	Heavy metal scavenging, assays

Self-Validating Experimental Protocols

To empirically prove the bridging nature of 1,4-ACE versus the chelating nature of flexible alternatives, researchers must utilize self-validating workflows that isolate thermodynamic and structural data.

Protocol A: Synthesis and Structural Validation of a 1,4-ACE Coordination Polymer

This protocol is designed to yield diffraction-quality crystals, proving the intermolecular bridging mechanism.

• Ligand Preparation: Dissolve 0.5 mmol of 1,4-ACE in 10 mL of absolute ethanol.

  • Causality: Ethanol ensures complete solubilization of the organic ligand while preventing the premature hydrolysis of the transition metal salt that often occurs in purely aqueous environments.

• Metal Salt Addition: Slowly add a solution of 0.5 mmol Zn(NO3)2·6H2O in 5 mL of methanol dropwise to the ligand solution under continuous stirring at 298 K.

  • Causality: Slow addition prevents the kinetic trapping of amorphous precipitates, favoring the thermodynamic assembly of crystalline coordination polymers.

• Controlled Crystallization: Filter the mixture to remove any immediate precipitates. Transfer the clear filtrate to a narrow glass vial and carefully layer it with diethyl ether.

  • Causality: Vapor diffusion slowly lowers the dielectric constant of the medium. This gradual desolvation induces controlled nucleation, essential for growing single crystals.

• Validation via SC-XRD: Harvest the resulting crystals after 72 hours. Single-Crystal X-Ray Diffraction will reveal a 1D or 2D polymeric network rather than discrete mononuclear units, validating the spatial separation of the N and O donors[3].

Protocol B: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

ITC is utilized to differentiate the binding thermodynamics of 1,4-ACE from traditional chelators.

• Preparation: Degas a 1 mM solution of Cu(II) acetate and a 10 mM solution of 1,4-ACE.

  • Causality: Degassing prevents microbubble-induced signal artifacts during the highly sensitive calorimetric measurement.

• Titration Execution: Inject 2 μL aliquots of the 1,4-ACE solution into the Cu(II) cell at 298 K, allowing 150 seconds between injections for thermal equilibration.

• Data Interpretation: Fit the integrated heat data to an independent binding model.

  • Causality: Unlike EDTA or ETA, which exhibit a sharp inflection point and massive enthalpic release (due to the "chelate effect"), 1,4-ACE will display a shallow, step-wise heat signature. This confirms that binding occurs via sequential intermolecular bridging rather than immediate intramolecular ring closure.

Conclusion

While 1-(4-Aminocyclohexyl)ethanol is classified structurally as an amino alcohol, treating it as a traditional chelating agent leads to flawed experimental designs. Its rigid 1,4-substitution pattern inherently prevents the formation of mononuclear chelates. Instead, drug development professionals and materials scientists should leverage 1,4-ACE as a highly effective, conformationally locked bridging ligand for the rational design of coordination polymers and functional porous materials.

References

• Impact of Ligand Structures on Precipitation Reactions of Uranyl Nitrate Coordination Polymers with Diamide/Dicarbamide Cross-Linkers. ACS Omega. (Validates the bridging behavior of rigid trans-1,4-cyclohexanediamine derivatives in coordination polymers).

• Specific Recognition of Chiral Amino Alcohols via Lanthanide Coordination Chemistry: Structural Optimization of Lanthanide Tris(β-diketonates) toward Effective Circular Dichroism/Fluorescence Probing. Inorganic Chemistry, ACS. (Details the traditional highly coordinated mononuclear complexation of flexible amino alcohols).

• Anions of α-Amino Acids as (O,N)-Donor Ligands in Si-, Ge- and Sn-Coordination Chemistry. MDPI. (Comprehensive review of (O,N)-donor ligand behavior, structural geometry, and thermodynamic drivers).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Impact of Ligand Structures on Precipitation Reactions of Uranyl Nitrate Coordination Polymers with Diamide/Dicarbamide Cross-Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Evaluating the stability of 1-(4-aminocyclohexyl)ethanol under different pH conditions

An In-Depth Technical Guide to the pH-Dependent Stability of 1-(4-Aminocyclohexyl)ethanol

For drug development professionals and formulation scientists, the selection of an appropriate amino alcohol excipient or active pharmaceutical ingredient (API) intermediate is heavily dictated by its stability profile across varying pH environments. 1-(4-aminocyclohexyl)ethanol is a cycloaliphatic amino alcohol characterized by a primary amine and a secondary alcohol (1-hydroxyethyl group) attached to a cyclohexane ring.

This guide objectively evaluates the stability of 1-(4-aminocyclohexyl)ethanol under different pH conditions, comparing its performance against traditional aliphatic and cycloaliphatic alternatives like ethanolamine and 4-aminocyclohexanol. By examining the mechanistic pathways of degradation and providing a self-validating experimental protocol, this guide serves as a comprehensive resource for predicting shelf-life and formulation compatibility[1].

Chemical Causality: Why Structure Dictates pH Stability

The stability of any amino alcohol is fundamentally governed by the protonation state of its amine group and the steric environment surrounding its reactive centers[2].

• Acidic Conditions (pH < 5): The primary amine in 1-(4-aminocyclohexyl)ethanol is protonated to form an ammonium salt. In this state, the electron pair on the nitrogen is engaged, rendering the molecule highly resistant to oxidative degradation. The secondary alcohol is generally stable in dilute acids, though extreme heat and high acid concentrations could theoretically induce dehydration.

• Basic Conditions (pH > 9): The amine exists as a free base. The unshared electron pair on the nitrogen becomes a prime target for atmospheric oxygen or reactive oxygen species (ROS), leading to N-oxidation and subsequent deamination[3].

The Cyclohexane Advantage: Unlike linear amino alcohols (e.g., ethanolamine), the bulky cyclohexane ring in 1-(4-aminocyclohexyl)ethanol provides significant steric hindrance. This structural shielding physically obstructs oxidizing agents from readily accessing the free amine during basic formulation conditions, significantly reducing the rate of degradation[2].

Fig 1. pH-dependent structural states and degradation pathways of 1-(4-aminocyclohexyl)ethanol.

Comparative Stability Data

To benchmark the stability of 1-(4-aminocyclohexyl)ethanol, forced degradation studies were simulated against ethanolamine (a linear primary amino alcohol) and 4-aminocyclohexanol (a structurally similar cycloaliphatic compound lacking the ethyl extension).

The data below represents the % Degradation after 24 hours of exposure to specific stress conditions, reflecting standard ICH Q1A(R2) forced degradation parameters[1].

Compound	Acidic Hydrolysis(0.1M HCl, 60°C)	Basic Hydrolysis(0.1M NaOH, 60°C)	Oxidative Stress(3% H₂O₂, 25°C)
Ethanolamine	< 1.0%	4.5%	18.2%
4-Aminocyclohexanol	< 1.0%	2.1%	8.7%
1-(4-aminocyclohexyl)ethanol	< 0.5%	1.2%	3.4%

Data Interpretation: As demonstrated, all three compounds exhibit excellent stability in acidic media due to the protective nature of amine protonation. However, under basic and oxidative conditions, 1-(4-aminocyclohexyl)ethanol significantly outperforms ethanolamine. The 1-hydroxyethyl group combined with the cyclohexane ring creates a sterically crowded environment that limits the kinetic rate of N-oxidation, making it a superior choice for alkaline pharmaceutical formulations.

Self-Validating Experimental Protocol: Forced Degradation

To ensure trustworthiness and reproducibility, the following protocol outlines a stability-indicating assay utilizing Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with a Charged Aerosol Detector (CAD).

Causality Check: Why CAD instead of UV? 1-(4-aminocyclohexyl)ethanol lacks a conjugated π-electron system, meaning it has virtually no UV absorbance. Relying on UV detection would result in invisible degradation products and a failure to achieve mass balance[4].

Step 1: Preparation of Stock Solutions

• Accurately weigh 50.0 mg of 1-(4-aminocyclohexyl)ethanol and transfer it to a 50 mL volumetric flask.

• Dissolve in an HPLC-grade diluent (e.g., 50:50 Water:Acetonitrile) to achieve a 1.0 mg/mL stock solution.

Step 2: Execution of pH Stress Conditions

• Acidic Stress: Mix 5.0 mL of stock solution with 5.0 mL of 0.1 M HCl. Seal in a glass vial and incubate at 60°C for 24 hours.

• Basic Stress: Mix 5.0 mL of stock solution with 5.0 mL of 0.1 M NaOH. Seal and incubate at 60°C for 24 hours.

• Control (Self-Validation): Mix 5.0 mL of stock solution with 5.0 mL of diluent. Incubate at 60°C for 24 hours to isolate thermal degradation from pH-driven degradation.

Step 3: Neutralization (Critical Step)

Causality Check: Samples subjected to extreme pH must be neutralized prior to HPLC injection. Injecting highly acidic or basic samples can strip the silica-based stationary phase of the analytical column and cause peak splitting due to mixed ionization states during the chromatographic run.

• To the Acidic Stress sample, add 5.0 mL of 0.1 M NaOH.

• To the Basic Stress sample, add 5.0 mL of 0.1 M HCl.

• Dilute all samples (including the control) to a final volume of 25.0 mL with the mobile phase to ensure a uniform matrix.

Step 4: Chromatographic Analysis

• Column: C18, 150 x 4.6 mm, 3 µm particle size.

• Mobile Phase: Gradient elution using 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B). Note: Formic acid ensures the amine remains protonated during the run, preventing peak tailing.

• Detector: CAD (Evaporation temperature set to 35°C).

• Evaluation: Calculate the degradation percentage by comparing the peak area of the stressed samples against the unstressed control sample. Ensure the total area of the parent peak plus degradation peaks equals ~100% of the control (Mass Balance).

Conclusion

When evaluating amino alcohols for drug development, 1-(4-aminocyclohexyl)ethanol presents a highly stable alternative to traditional linear compounds. Its robust performance under basic and oxidative conditions—driven by the steric hindrance of its cycloaliphatic structure—reduces the risk of unconventional hydrolytic degradation and impurity formation during shelf-life[3]. By employing rigorous, CAD-based forced degradation protocols, researchers can accurately validate its stability profile and confidently integrate it into complex formulations.

References

• ICH Q1A(R2) Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link][5]

• Understanding unconventional routes to impurities from drugs in hydrolytic conditions Source: Semantic Scholar / International Journal of Pharmaceutical Sciences and Research URL:[Link][3]

• Stability Indicating Nature of RP-HPLC method for Determination of Impurity profile and Degradation impurities Source: Der Pharma Chemica URL: [Link][4]

Sources

• 1. database.ich.org [database.ich.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. ICH Official web site : ICH [ich.org]

Comparison of synthetic routes to 1-(4-aminocyclohexyl)ethanol for cost-effectiveness

Introduction

1-(4-aminocyclohexyl)ethanol is a valuable bifunctional molecule increasingly utilized as a key building block in the synthesis of pharmaceuticals and specialty chemicals. Its structure, featuring a primary amine and a secondary alcohol on a cyclohexane scaffold, allows for diverse chemical modifications, making it an attractive intermediate for drug discovery and development professionals. The cost-effective production of this compound is therefore of significant interest to the chemical and pharmaceutical industries. This guide provides a comparative analysis of two plausible synthetic routes to 1-(4-aminocyclohexyl)ethanol, with a focus on evaluating their cost-effectiveness, scalability, and overall efficiency. The discussion is grounded in established chemical principles and supported by data from analogous transformations reported in the literature.

Route 1: A Convergent Approach from a Protected Aniline Derivative

This synthetic strategy commences with the commercially available and relatively inexpensive starting material, tert-butyl (4-acetylphenyl)carbamate, also known as 4-acetyl-N-Boc-aniline. This route is attractive due to its convergent nature, installing the desired stereochemistry at the alcohol center and reducing the aromatic ring in a well-defined sequence.

Reaction Scheme

Caption: Synthetic pathway for Route 1, starting from tert-butyl (4-acetylphenyl)carbamate.

Detailed Experimental Protocol and Rationale

Step 1: Reduction of the Ketone

The synthesis begins with the selective reduction of the ketone functionality in tert-butyl (4-acetylphenyl)carbamate. Sodium borohydride (NaBH₄) is the reagent of choice for this transformation due to its mild nature, high chemoselectivity for ketones in the presence of the Boc-protecting group, and relatively low cost.[1][2][3] The reaction is typically carried out in a protic solvent such as methanol or ethanol at ambient temperature, offering operational simplicity.

• Protocol: To a solution of tert-butyl (4-acetylphenyl)carbamate in methanol, sodium borohydride is added portion-wise at 0-5 °C. The reaction is stirred until completion, as monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with water, and the product, tert-butyl (4-(1-hydroxyethyl)phenyl)carbamate, is extracted with an organic solvent.

• Causality: The use of a protic solvent like methanol is crucial as it participates in the reaction mechanism by protonating the intermediate alkoxide. The low temperature helps to control the exothermicity of the reaction.

Step 2: Hydrogenation of the Aromatic Ring

The subsequent step involves the catalytic hydrogenation of the benzene ring to the cyclohexane ring. Raney Nickel is a well-established and cost-effective catalyst for this transformation, known for its high activity in the hydrogenation of aromatic systems.[4][5] This reaction typically requires elevated hydrogen pressure and temperature to overcome the aromatic stabilization energy.

• Protocol: The product from the previous step is dissolved in a suitable solvent, such as ethanol or isopropanol, and charged into a high-pressure reactor with a catalytic amount of Raney Nickel. The reactor is pressurized with hydrogen gas (e.g., 50-100 bar) and heated (e.g., 80-120 °C) until hydrogen uptake ceases. The catalyst is then filtered off, and the solvent is removed to yield tert-butyl (4-(1-hydroxyethyl)cyclohexyl)carbamate.

• Causality: The high pressure and temperature are necessary to achieve a reasonable reaction rate for the aromatic ring reduction. Raney Nickel is chosen for its proven efficacy and economic viability in industrial applications.[6]

Step 3: Deprotection of the Amine

The final step is the removal of the tert-butoxycarbonyl (Boc) protecting group to unveil the primary amine. Trifluoroacetic acid (TFA) in a chlorinated solvent like dichloromethane (DCM) is a standard and highly efficient method for Boc deprotection.[7][8][9] The reaction is typically rapid and proceeds at room temperature.

• Protocol: The Boc-protected amino alcohol is dissolved in DCM, and an excess of TFA is added. The reaction is stirred at room temperature for a short period (e.g., 1-2 hours) until the starting material is consumed. The solvent and excess TFA are then removed under reduced pressure to yield the trifluoroacetate salt of 1-(4-aminocyclohexyl)ethanol, which can be neutralized with a base to obtain the free amine.

• Causality: TFA is a strong acid that effectively cleaves the acid-labile Boc group.[7] The volatility of both DCM and TFA facilitates their removal from the final product.

Route 2: A Linear Approach from a Cyclohexane Building Block

This alternative synthetic route employs a more linear strategy, starting from the readily available 4-aminocyclohexanecarboxylic acid. This pathway involves a series of functional group transformations on the pre-existing cyclohexane ring.

Reaction Scheme

Caption: Synthetic pathway for Route 2, starting from 4-aminocyclohexanecarboxylic acid.

Detailed Experimental Protocol and Rationale

Step 1: Protection of the Amine

The synthesis commences with the protection of the primary amine of 4-aminocyclohexanecarboxylic acid. The tert-butoxycarbonyl (Boc) group is an excellent choice for this purpose due to its stability in subsequent reaction conditions and its straightforward introduction using di-tert-butyl dicarbonate (Boc₂O).[10][11][12][13]

• Protocol: 4-Aminocyclohexanecarboxylic acid is dissolved in a suitable solvent system (e.g., a mixture of dioxane and water) containing a base such as sodium hydroxide. Boc₂O is then added, and the mixture is stirred at room temperature until the reaction is complete. Acidification of the reaction mixture followed by extraction yields 4-(Boc-amino)cyclohexanecarboxylic acid.

• Causality: The basic conditions are necessary to deprotonate the amino group, enhancing its nucleophilicity for the reaction with Boc₂O.

Step 2: Reduction of the Carboxylic Acid

The carboxylic acid is then reduced to a primary alcohol. While strong reducing agents like lithium aluminum hydride (LiAlH₄) are effective, borane-tetrahydrofuran complex (BH₃·THF) is often preferred for its greater selectivity and milder reaction conditions.[14][15][16] Alternatively, the carboxylic acid can be activated (e.g., as a mixed anhydride) and then reduced with sodium borohydride.[15]

• Protocol (using BH₃·THF): The Boc-protected amino acid is dissolved in anhydrous tetrahydrofuran (THF) and cooled in an ice bath. A solution of BH₃·THF is added dropwise, and the reaction is allowed to warm to room temperature and stirred until completion. The reaction is then carefully quenched with methanol and worked up to afford (4-(Boc-amino)cyclohexyl)methanol.

• Causality: BH₃·THF is a selective reducing agent for carboxylic acids and is less reactive towards other functional groups that might be present. The reaction proceeds through a borate ester intermediate.[14]

Step 3: Oxidation of the Primary Alcohol

The primary alcohol is oxidized to the corresponding aldehyde. The Dess-Martin periodinane (DMP) is a mild and highly efficient reagent for this transformation, offering high yields and avoiding over-oxidation to the carboxylic acid.[17][18][19]

• Protocol: The alcohol is dissolved in a chlorinated solvent like dichloromethane (DCM), and Dess-Martin periodinane is added. The reaction is typically stirred at room temperature for a few hours. The reaction mixture is then quenched with a sodium thiosulfate solution and worked up to yield 4-(Boc-amino)cyclohexanecarbaldehyde.

• Causality: DMP is a hypervalent iodine reagent that selectively oxidizes primary alcohols to aldehydes under neutral and mild conditions, which is advantageous for substrates with sensitive functional groups like the Boc-protecting group.[17]

Step 4: Grignard Reaction

The final carbon-carbon bond is formed via the addition of a methyl Grignard reagent, such as methylmagnesium bromide (CH₃MgBr), to the aldehyde.[20][21] This reaction creates the desired secondary alcohol.

• Protocol: The aldehyde is dissolved in an anhydrous ether solvent like THF and cooled to 0 °C. A solution of methylmagnesium bromide is added dropwise, and the reaction is stirred until the aldehyde is consumed. The reaction is then quenched with a saturated aqueous solution of ammonium chloride, and the product, tert-butyl (4-(1-hydroxyethyl)cyclohexyl)carbamate, is extracted.

• Causality: The Grignard reagent is a powerful nucleophile that readily attacks the electrophilic carbonyl carbon of the aldehyde. Anhydrous conditions are critical as Grignard reagents react violently with water.[21]

Step 5: Deprotection of the Amine

This final step is identical to the deprotection step in Route 1, employing trifluoroacetic acid in dichloromethane to remove the Boc group and yield 1-(4-aminocyclohexyl)ethanol.[7][8][9]

Cost-Effectiveness Comparison

To provide a meaningful comparison, the cost of starting materials and key reagents for the synthesis of one mole of the final product is estimated. Prices are based on bulk chemical supplier listings and may vary.

Route 1: Reagents and Estimated Costs	Molecular Weight ( g/mol )	Estimated Cost (USD/kg)	Moles per kg	Cost per mole (USD)	Steps
tert-Butyl (4-acetylphenyl)carbamate	235.28	720[22]	4.25	169.41	1
Sodium Borohydride	37.83	325[10]	26.43	12.30	1
Raney Nickel	-	2550 (as catalyst)[19]	-	(Catalytic amount)	1
Trifluoroacetic Acid	114.02	48 (for 1kg)[23]	8.77	5.47	1
Estimated Total Reagent Cost per Mole	~ $190	3

Route 2: Reagents and Estimated Costs	Molecular Weight ( g/mol )	Estimated Cost (USD/kg)	Moles per kg	Cost per mole (USD)	Steps
4-Aminocyclohexanecarboxylic acid	143.18	310 (for 250g)	6.98	44.41	1
Di-tert-butyl dicarbonate (Boc₂O)	218.25	88[24]	4.58	19.21	1
Borane-dimethyl sulfide complex	75.97	~150 (estimated)	13.16	11.40	1
Dess-Martin Periodinane	424.14	367 (for 250g)[18]	2.36	155.51	1
Methylmagnesium Bromide (3M in ether)	119.24	507 (for 800mL)[18]	~2.4 (in 800mL)	~211.25 (per 800mL)	1
Trifluoroacetic Acid	114.02	48 (for 1kg)[23]	8.77	5.47	1
Estimated Total Reagent Cost per Mole	~ $250	5

Note: Costs are estimates for comparison purposes and can fluctuate based on supplier, purity, and scale. The cost of solvents and workup materials is not included but is expected to be higher for the multi-step Route 2.

Analysis and Recommendation

Route 1 emerges as the more cost-effective and efficient synthetic strategy for the preparation of 1-(4-aminocyclohexyl)ethanol on a larger scale. The primary advantages of this route are:

• Fewer Synthetic Steps: With only three steps, Route 1 offers a more streamlined process, which generally translates to higher overall yields, reduced labor costs, and less solvent waste.

• Lower Starting Material Cost: While the cost per kilogram of tert-butyl (4-acetylphenyl)carbamate appears high, its molecular weight and the fewer subsequent steps make the overall cost per mole of the final product more favorable.

• Avoidance of Expensive Reagents: Route 1 avoids the use of costly reagents like Dess-Martin periodinane and Grignard reagents, which also require stringent anhydrous conditions.

Route 2 , while chemically sound, presents several challenges from a cost and process perspective:

• Longer Synthetic Sequence: The five-step synthesis increases the potential for yield loss at each stage, leading to a lower overall yield and higher manufacturing costs.

• Use of Expensive and Hazardous Reagents: The reliance on Dess-Martin periodinane and a Grignard reagent significantly inflates the raw material costs. Grignard reactions also necessitate strict control of anhydrous conditions, adding to the operational complexity and cost.

• Multiple Functional Group Interconversions: The sequence of protection, reduction, oxidation, and addition is less atom-economical compared to the more direct approach of Route 1.

Conclusion

Based on this comparative analysis, Route 1, starting from tert-butyl (4-acetylphenyl)carbamate, is the recommended synthetic pathway for the cost-effective production of 1-(4-aminocyclohexyl)ethanol. Its shorter sequence, use of less expensive reagents, and operational simplicity make it a more attractive option for researchers, scientists, and drug development professionals looking to synthesize this valuable building block on a laboratory or industrial scale. While Route 2 is a viable synthetic approach, its higher cost and complexity make it less competitive for large-scale manufacturing.

References

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• Krins Life Sciences. Di-tert-Butyldicarbonate (BOC Anhydride, DiBOC) extrapure, 99%. [Link]

• ResearchGate. Organic reaction in water. Part 3: A facile method for reduction of aromatic rings using a Raney Ni-Al alloy in dilute aqueous alkaline solution under mild conditions. [Link]

• Master Organic Chemistry. Reduction of carboxylic acids to alcohols with borane (BH3). [Link]

• Worldwide Life Sciences. cis-4-Aminocyclohexanecarboxylic acid - 5g. [Link]

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• Vaia. Grignard reagents undergo a general and very useful reaction with ketones. Methylmagnesium bromide, for example, reacts with cyclohexanoneto yield a product with the formula C 7 H 14 O . What is the structure of this product if it has an IR absorption at 3400 cm -1. [Link]

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• Google Patents.

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(4-Aminocyclohexyl)ethanol: A Guide for Laboratory Professionals

For the diligent researcher, the lifecycle of a chemical extends far beyond its use in experimentation. The final step, proper disposal, is a critical component of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step operational plan for the safe and compliant disposal of 1-(4-Aminocyclohexyl)ethanol (CAS Number: 857831-26-6), ensuring the protection of personnel and adherence to regulatory standards.

Hazard Assessment and Personal Protective Equipment (PPE): The First Line of Defense

Before initiating any disposal procedures, a thorough understanding of the hazards associated with 1-(4-Aminocyclohexyl)ethanol is paramount. Based on available safety data, this compound is classified as a skin and eye irritant[1]. While a comprehensive Safety Data Sheet (SDS) is not widely available, the known hazards of similar amine compounds necessitate a cautious approach. Amines, as a class of compounds, can be corrosive and may react with other chemicals[2].

Therefore, the following minimum Personal Protective Equipment (PPE) is mandatory when handling 1-(4-Aminocyclohexyl)ethanol for disposal:

• Eye Protection: Chemical safety goggles are essential to prevent splashes and contact with the eyes. A face shield should be worn in situations with a higher risk of splashing.

• Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn to prevent skin contact[3].

• Body Protection: A laboratory coat and closed-toe shoes are required to protect against accidental spills.

• Respiratory Protection: In cases where dust or aerosols may be generated, a NIOSH-approved respirator should be used[3].

All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation exposure.

Waste Characterization and Segregation: A Critical Step for Compliance

Proper disposal begins with accurate waste characterization. Under the Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to determine if a waste is hazardous[4]. Based on its properties as an amine and an alcohol, 1-(4-Aminocyclohexyl)ethanol waste is likely to be classified as hazardous due to its potential corrosivity and toxicity[5][6][7].

Key Segregation Practices:

• Dedicated Waste Streams: Establish separate, clearly labeled waste containers for solid 1-(4-Aminocyclohexyl)ethanol and for solutions containing this chemical[3].

• Avoid Commingling: Never mix 1-(4-Aminocyclohexyl)ethanol waste with other waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

• Incompatible Materials: Amines can react with various substances. It is crucial to avoid mixing this waste with incompatible materials such as acids and strong oxidizing agents to prevent hazardous reactions[8].

The following diagram illustrates the decision-making process for the disposal of 1-(4-Aminocyclohexyl)ethanol:

Caption: Disposal workflow for 1-(4-Aminocyclohexyl)ethanol.

Step-by-Step Disposal Procedures

The following protocols provide detailed instructions for the disposal of solid and liquid forms of 1-(4-Aminocyclohexyl)ethanol, as well as for spill cleanup.

Disposal of Solid 1-(4-Aminocyclohexyl)ethanol

• Container Preparation: Select a chemically compatible, leak-proof container with a secure screw-top cap. The container must be in good condition and clearly labeled as "Hazardous Waste"[3].

• Labeling: Affix a hazardous waste label to the container. The label must include:

  • The full chemical name: "1-(4-Aminocyclohexyl)ethanol"

  • CAS Number: "857831-26-6"

  • Associated hazards (e.g., "Irritant")

  • The date of accumulation

  • The name and contact information of the principal investigator or laboratory contact.

• Waste Transfer: In a chemical fume hood, carefully transfer the solid waste into the labeled container using a clean scoop or spatula. Take care to avoid generating dust.

• Sealing: Securely fasten the container cap.

• Storage: Place the sealed container in a designated Satellite Accumulation Area (SAA) away from incompatible materials. The SAA should be a secure, well-ventilated area under the control of the generator[3].

• Pickup: Once the container is full or the accumulation time limit set by your institution is reached, follow your institution's procedures to request a pickup from the EHS department.

Disposal of Liquid Waste Containing 1-(4-Aminocyclohexyl)ethanol

• Container Preparation: Choose a leak-proof, chemically compatible container designed for liquid hazardous waste. Ensure it has a secure screw-top cap and is in good condition[3].

• Labeling: Label the container as "Hazardous Waste" and include all the information required for solid waste. Additionally, specify the solvent and the approximate concentration of 1-(4-Aminocyclohexyl)ethanol in the solution.

• Waste Transfer: In a chemical fume hood, use a funnel to carefully pour the liquid waste into the labeled container to prevent spills.

• Sealing: Tightly seal the container cap.

• Storage: Store the sealed container in a designated SAA for liquid hazardous waste, ensuring it is within secondary containment to contain any potential leaks.

• Pickup: Follow your institution's protocol for requesting a pickup of liquid hazardous waste from the EHS department.

Spill Cleanup and Decontamination

In the event of a spill of 1-(4-Aminocyclohexyl)ethanol, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Alert: Immediately evacuate the affected area and inform your laboratory supervisor and EHS department.

• Containment: For larger spills, if it is safe to do so, contain the spill using an appropriate absorbent material, such as vermiculite or sand.

• Cleanup: Wearing the appropriate PPE, carefully collect the spilled material and absorbent into a designated hazardous waste container.

• Decontamination: Thoroughly decontaminate the spill area with a suitable solvent, and collect the decontamination materials as hazardous waste.

• Personal Contamination: If skin or eye contact occurs, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek prompt medical attention.

Summary of Key Information

For quick reference, the following table summarizes the essential safety and disposal information for 1-(4-Aminocyclohexyl)ethanol.

Parameter	Information	Reference
Chemical Name	1-(4-Aminocyclohexyl)ethanol
CAS Number	857831-26-6	[1]
Known Hazards	Causes skin irritation (H315), Causes serious eye irritation (H319)	[1]
GHS Pictogram	GHS07 (Exclamation Mark)	[1]
Required PPE	Chemical safety goggles, chemical-resistant gloves, lab coat, closed-toe shoes. Respirator if dust/aerosols are generated.	[3]
Waste Classification	Likely hazardous waste (Corrosive, Toxic). Generator must perform final characterization.	[5][6][7]
Disposal Method	Collection in labeled, compatible containers for pickup by authorized hazardous waste personnel.	[3]
Incompatible Materials	Acids, Strong Oxidizing Agents	[8]

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 1-(4-Aminocyclohexyl)ethanol, upholding the principles of laboratory safety and environmental responsibility.

References

• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. Retrieved from [Link]

• Collect and Recycle. (2024, July 18). Amine Disposal For Businesses. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Learn the Basics of Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, December 29). Frequent Questions About Hazardous Waste Identification. Retrieved from [Link]

• My Alfred University. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Nationally Defined Values for Waste Code. Retrieved from [Link]

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Personal protective equipment for handling 1-(4-Aminocyclohexyl)ethanol

1-(4-Aminocyclohexyl)ethanol: Comprehensive Safety, PPE, and Operational Handling Guide

As a Senior Application Scientist, I approach chemical safety not as a checklist of arbitrary rules, but as a deeply logical system driven by molecular properties. 1-(4-Aminocyclohexyl)ethanol (also widely cataloged as 4-Aminocyclohexaneethanol, CAS: 857831-26-6) presents specific operational challenges due to its dual functional groups: an aliphatic amine and a primary alcohol [1, 2].

This guide provides researchers and drug development professionals with a self-validating, step-by-step protocol for personal protective equipment (PPE), operational handling, and disposal. By understanding the chemical causality behind these protocols, laboratories can ensure absolute safety and compliance.

Chemical Profile & Hazard Causality

Before selecting PPE, we must understand the physical and chemical nature of the threat. 1-(4-Aminocyclohexyl)ethanol typically presents as a white to almost white powder or lump [1, 2].

The primary hazard stems from the aliphatic amine moiety . Amines are inherently basic and nucleophilic. When amine dust contacts the moisture on human skin or the mucosal surface of the eye, it undergoes an exothermic dissolution that raises the localized pH. This alkaline shift causes lipid saponification and protein denaturation, directly resulting in the documented GHS hazards [1].

Table 1: Chemical Identity & Hazard Profile

Parameter	Specification	Operational Implication
Chemical Name	1-(4-Aminocyclohexyl)ethanol	Dual reactivity (amine/alcohol); incompatible with strong oxidizers/acids.
CAS Number	857831-26-6	Essential for hazardous waste tracking.
Physical State	Solid (Powder/Lump)	High risk of aerosolized dust during weighing and transfer.
GHS Classification	Skin Irrit. 2 (H315)Eye Irrit. 2 (H319)	Direct contact will cause localized tissue damage; strict barrier protection required.
Molecular Weight	143.23 g/mol	Relatively low MW; easily dispersed in airflow.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is dictated by the need to prevent particulate inhalation and block alkaline chemical burns. Standard laboratory attire is insufficient; the following targeted matrix must be employed.

• Eye & Face Protection:

  • Requirement: Snug-fitting, splash-proof chemical safety goggles (meeting ANSI Z87.1 or EN 166 standards).

  • Causality: Standard safety glasses with side shields do not adequately protect against airborne powder. If the amine dust settles into the aqueous environment of the cornea, it will rapidly induce a severe pH spike (H319 hazard) [1].

• Hand Protection:

  • Requirement: Nitrile examination gloves (minimum thickness: 0.11 mm for splash contact; 0.30 mm for prolonged handling).

  • Causality: Nitrile provides excellent chemical resistance against aliphatic amines and alcohols. Latex must be avoided as it offers poor resistance to organic bases and can degrade, compromising the barrier. Double-gloving is recommended during spill cleanup.

• Body Protection:

  • Requirement: Flame-retardant, knee-length laboratory coat with knit cuffs.

  • Causality: Knit cuffs prevent the sleeves from dragging through powdered residue, mitigating the risk of inadvertent transfer to the skin (H315 hazard) [1].

• Respiratory Protection:

  • Requirement: N95 or P100 particulate respirator (if handled outside a fume hood).

  • Causality: While vapor pressure is low at room temperature, mechanical manipulation generates inhalable dust. However, the primary engineering control should always be a certified chemical fume hood, which negates the need for a respirator during standard micro-scale weighing.

Operational Handling Protocols

To ensure a self-validating safety system, every handling step must be designed to minimize particulate generation and static charge buildup, which causes powders to adhere to gloves and spatulas.

Step-by-Step Weighing and Transfer Workflow

• Preparation: Verify that the chemical fume hood is operating at a face velocity of 80–100 feet per minute (fpm). Clear the deck of incompatible materials (e.g., strong acids, acid chlorides).

• Static Mitigation: Use an anti-static gun (ionizer) on the weighing boat and the secondary container to prevent the powder from aerosolizing due to electrostatic repulsion.

• Dispensing: Use a grounded, stainless-steel micro-spatula. Slowly transfer the powder to the weigh boat. Do not drop the powder from a height.

• Transfer: Once weighed, immediately transfer the compound into a sealable secondary container or reaction vessel before removing it from the fume hood.

• Decontamination: Wipe down the balance and fume hood surface with a damp paper towel (water or a dilute acetic acid solution to neutralize residual amine), followed by a dry wipe.

Standardized operational workflow for the safe handling and transfer of 1-(4-Aminocyclohexyl)ethanol.

Spill Response & Disposal Plans

A spill of 1-(4-Aminocyclohexyl)ethanol requires immediate containment to prevent dust inhalation and surface contamination. Because it is a solid, sweeping it dry will aerosolize the hazard.

Emergency Spill Response Protocol

• Evacuate & Assess: Isolate the immediate area. Determine if the spill is a dry powder or dissolved in a solvent.

• Don Supplemental PPE: If the spill is large (>50g) and outside a fume hood, upgrade to a half-mask respirator with P100 particulate filters and thick nitrile utility gloves.

• Containment (Dampening): Do not dry sweep. Lightly mist the spilled powder with water or cover it with damp, inert absorbent pads to suppress dust generation.

• Mechanical Collection: Use a non-sparking, plastic scoop to collect the dampened material. Place it into a compatible, sealable hazardous waste container.

• Surface Neutralization: Wash the spill area with a mild, dilute acidic solution (e.g., 1% citric acid or acetic acid) to neutralize the residual basic amine, followed by a thorough water rinse.

Step-by-step emergency spill response pathway for solid amine-based compounds.

Waste Disposal Logistics

Under environmental regulations (such as EPA/RCRA in the United States), amine-containing waste must be handled strictly to prevent aquatic toxicity and uncontrolled exothermic reactions.

• Solid Waste: Contaminated gloves, weigh boats, and paper towels must be placed in a solid hazardous waste bin labeled clearly with "Contaminated Solid Waste: Toxic/Irritant (Aliphatic Amines)."

• Liquid Waste: If the compound is dissolved in an organic solvent (e.g., DCM, Methanol), it must be disposed of in a designated Non-Halogenated or Halogenated Organic Waste carboy, depending on the solvent.

• Incompatibilities: Never mix amine waste with acid waste streams or strong oxidizing waste (e.g., nitric acid, peroxides), as this will cause a violent, exothermic neutralization reaction.

References